6,7-Dimethyl-2H-1-benzopyran-2-one

• CAS: 79252-42-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure Elucidation of 6,7-Dimethyl-2H-1-benzopyran-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the methodologies and analytical reasoning employed in the structural elucidation of 6,7-Dimethyl-2H-1-benzopyran-2-one, a member of the coumarin family of compounds. Coumarins are a significant class of naturally occurring and synthetic benzopyrones known for their diverse pharmacological activities.[1][2] This document will detail the logical workflow, from synthesis to spectroscopic analysis, providing the in-depth insights necessary for researchers in organic synthesis and medicinal chemistry.

Introduction to 6,7-Dimethyl-2H-1-benzopyran-2-one

6,7-Dimethyl-2H-1-benzopyran-2-one, also known as 6,7-dimethylcoumarin, is a substituted derivative of coumarin (2H-1-benzopyran-2-one). The core coumarin structure is a key pharmacophore, and variations in its substitution pattern can significantly influence its biological properties. The strategic placement of two methyl groups on the benzenoid ring at positions 6 and 7 is anticipated to modulate its lipophilicity and interaction with biological targets. A thorough structural confirmation is the foundational step for any further investigation into its potential applications.

Synthesis via Pechmann Condensation

The most direct and widely employed method for the synthesis of 4-substituted and variously substituted coumarins is the Pechmann condensation.[3][4] This acid-catalyzed reaction involves the condensation of a phenol with a β-ketoester.[3] For the synthesis of 6,7-Dimethyl-2H-1-benzopyran-2-one, the logical precursors are 3,4-dimethylphenol and a suitable β-ketoester, such as ethyl acetoacetate.

Reaction Mechanism

The Pechmann condensation proceeds through a series of well-established steps initiated by an acid catalyst:

• Transesterification: The phenolic hydroxyl group of 3,4-dimethylphenol attacks the carbonyl of the β-ketoester (ethyl acetoacetate), leading to an intermediate ester.

• Intramolecular Electrophilic Aromatic Substitution (Friedel-Crafts Acylation): The activated aromatic ring of the phenol then undergoes an intramolecular cyclization by attacking the keto-carbonyl group.

• Dehydration: The final step involves the elimination of a water molecule to form the stable benzopyrone ring system.

A general workflow for the synthesis is depicted below:

Figure 1: General workflow for the synthesis of 6,7-Dimethyl-2H-1-benzopyran-2-one via Pechmann condensation.

Experimental Protocol: Pechmann Condensation (Microwave-Assisted)

This protocol outlines a microwave-assisted synthesis, which often leads to shorter reaction times and improved yields.

Materials:

• 3,4-Dimethylphenol

• Ethyl acetoacetate

• Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O) or other suitable acid catalyst

• Ethanol

• Crushed ice

• Deionized water

Procedure:

• In a microwave-safe vessel, combine 3,4-dimethylphenol (10 mmol) and ethyl acetoacetate (10 mmol).

• Add the acid catalyst, for instance, Cr(NO₃)₃·9H₂O (10 mol%).[1]

• Place the vessel in a microwave reactor and irradiate at a suitable power (e.g., 450 W) for a time determined by TLC monitoring to be sufficient for reaction completion.[1]

• After the reaction, allow the mixture to cool to room temperature.

• Pour the reaction mixture onto crushed ice and stir for 15-20 minutes to precipitate the crude product.

• Collect the solid by vacuum filtration and wash thoroughly with cold deionized water.

• Recrystallize the crude product from hot ethanol to yield pure 6,7-Dimethyl-2H-1-benzopyran-2-one.

Spectroscopic Analysis and Structure Confirmation

The cornerstone of structure elucidation lies in the synergistic interpretation of data from various spectroscopic techniques. The following sections detail the expected and comparative data for 6,7-Dimethyl-2H-1-benzopyran-2-one.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a compound. For 6,7-Dimethyl-2H-1-benzopyran-2-one (C₁₁H₁₀O₂), the expected molecular weight is approximately 174.07 g/mol .

Expected Fragmentation Pattern: A common fragmentation pathway for coumarins involves the loss of a neutral carbon monoxide (CO) molecule (28 Da) from the pyrone ring, leading to a stable benzofuran radical cation.[5]

• Molecular Ion (M⁺): m/z ≈ 174

• [M-CO]⁺: m/z ≈ 146

• [M-CO-H]⁺: A subsequent loss of a hydrogen radical can lead to a fragment at m/z ≈ 145, which is often the base peak in dimethylcoumarins.[5]

Data Summary: Mass Spectrometry

Fragment	Expected m/z	Relative Abundance
[C₁₁H₁₀O₂]⁺ (M⁺)	~174.07	Moderate
[C₁₀H₁₀O]⁺	~146.07	Moderate to High
[C₁₀H₉O]⁺	~145.06	High (often base peak)

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The key vibrational frequencies for 6,7-Dimethyl-2H-1-benzopyran-2-one are associated with the carbonyl group of the lactone and the aromatic C=C bonds.

Expected IR Absorptions:

• C=O Stretch (Lactone): A strong absorption band is expected in the region of 1700-1740 cm⁻¹.

• C=C Stretch (Aromatic): Multiple sharp bands will appear in the 1450-1620 cm⁻¹ region.

• C-H Stretch (Aromatic and Methyl): Bands will be observed around 2850-3100 cm⁻¹.

• C-O Stretch: Absorptions corresponding to the C-O bonds of the lactone will be present in the 1000-1300 cm⁻¹ range.

Data Summary: Infrared Spectroscopy

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C=O (Lactone)	1700 - 1740	Strong
C=C (Aromatic)	1450 - 1620	Medium to Strong
C-H (Aromatic)	3000 - 3100	Medium
C-H (Methyl)	2850 - 2960	Medium
C-O (Lactone)	1000 - 1300	Medium to Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of the molecule.

The ¹H NMR spectrum will reveal the number of different types of protons and their connectivity.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• H-3 and H-4: These vinylic protons of the pyrone ring will appear as doublets due to coupling with each other. H-4 is typically more downfield than H-3.

• H-5 and H-8: These aromatic protons will appear as singlets due to the substitution pattern.

• 6-CH₃ and 7-CH₃: The two methyl groups will each give rise to a singlet, likely with slightly different chemical shifts.

Data Summary: Predicted ¹H NMR Data

Proton	Multiplicity	Approximate Chemical Shift (δ, ppm)
H-3	d	6.2 - 6.5
H-4	d	7.5 - 7.8
H-5	s	7.0 - 7.3
H-8	s	7.2 - 7.5
6-CH₃	s	2.2 - 2.5
7-CH₃	s	2.2 - 2.5

The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule.

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

• C-2 (Carbonyl): The lactone carbonyl carbon will be the most downfield signal, typically in the range of 160-165 ppm.

• Aromatic and Vinylic Carbons: These will resonate in the region of 110-155 ppm. The quaternary carbons (C-6, C-7, C-8a, C-4a) can be distinguished from the protonated carbons (C-3, C-4, C-5, C-8) using techniques like DEPT (Distortionless Enhancement by Polarization Transfer).

• Methyl Carbons: The two methyl carbons will appear as upfield signals, typically between 15-25 ppm.

Data Summary: Predicted ¹³C NMR Data

Carbon	Approximate Chemical Shift (δ, ppm)
C-2 (C=O)	160 - 165
C-3	115 - 120
C-4	140 - 145
C-4a	120 - 125
C-5	125 - 130
C-6	135 - 140
C-7	130 - 135
C-8	115 - 120
C-8a	150 - 155
6-CH₃	15 - 25
7-CH₃	15 - 25

Structure Elucidation Workflow

The process of elucidating the structure of a synthesized compound is a logical progression of analytical steps.

Figure 2: A systematic workflow for the synthesis and structural elucidation of 6,7-Dimethyl-2H-1-benzopyran-2-one.

Conclusion

The structural elucidation of 6,7-Dimethyl-2H-1-benzopyran-2-one is a systematic process that relies on a combination of a reliable synthetic method, such as the Pechmann condensation, and a suite of spectroscopic techniques. The convergence of data from Mass Spectrometry, IR, and NMR spectroscopy provides a self-validating system for the unambiguous confirmation of the molecular structure. This foundational characterization is paramount for any subsequent investigation into the biological activities and potential therapeutic applications of this and other novel coumarin derivatives.

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Physicochemical Profiling of 6,7-Dimethylcoumarin: A Comprehensive Technical Guide

Executive Summary

The benzopyrone framework represents one of the most versatile structural motifs in organic chemistry. Specifically, 6,7-dimethylcoumarin and its functionalized derivatives (most notably [1]) serve as critical scaffolds in both medicinal chemistry and advanced materials science. The addition of electron-donating methyl groups at the 6- and 7-positions of the coumarin core enriches the aromatic π-system. This inductive effect lowers the HOMO-LUMO energy gap, making the molecule highly valuable as an analytical fluorescence indicator, a precursor for acene-fused coumarins (coumarinacenes)[2], and a pharmacophore with documented antibacterial and cytotoxic properties[3],[4].

This whitepaper provides an in-depth analysis of the physicochemical properties, photophysical dynamics, and self-validating experimental methodologies associated with the 6,7-dimethylcoumarin scaffold.

Structural & Physicochemical Data

The planar geometry of 6,7-dimethylcoumarin allows for extended π-conjugation. When functionalized with a hydroxyl group at the 4-position, the molecule exhibits strong hydrogen-bonding capabilities, significantly altering its melting point and solubility profile compared to the unsubstituted core.

Below is a consolidated summary of the quantitative physicochemical parameters for the highly documented 4-hydroxy-6,7-dimethylcoumarin derivative:

Parameter	Value	Reference
IUPAC Name	4-hydroxy-6,7-dimethylchromen-2-one	[1]
CAS Registry Number	55004-77-8	[5]
Molecular Formula	C₁₁H₁₀O₃	[1]
Molecular Weight	190.19 g/mol	[1]
Monoisotopic Mass	190.063 Da	[6]
Melting Point	248–251 °C	[5]
Predicted XLogP3	2.0	[6]
Collision Cross Section [M+H]⁺	135.0 Ų	[6]

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to deploy protocols that inherently verify their own success. The following methodologies are designed with built-in thermodynamic and kinetic checkpoints.

Protocol A: High-Purity Isolation via Reversible Lactonization

System Validation: This protocol is self-validating; the selective dissolution in strong base and the subsequent rapid precipitation in acid serves as both a purification mechanism and a qualitative structural confirmation of the cyclic ester (lactone) moiety[3].

• Alkaline Hydrolysis (Ring Opening): Suspend the crude coumarin extract in 2M NaOH and heat gently (40°C) for 30 minutes.

  • Causality: The hydroxide ion acts as a strong nucleophile, attacking the carbonyl carbon of the coumarin lactone. This cleaves the ring, yielding the highly water-soluble sodium salt of cis-cinnamic acid.

• Lipophilic Scavenging (Liquid-Liquid Extraction): Wash the aqueous alkaline solution with diethyl ether (3x volumes).

  • Causality: Non-saponifiable impurities (e.g., unreacted starting materials, lipophilic plant sterols) partition into the organic ether phase, leaving the target coumarin salt isolated in the aqueous phase.

• Acid-Driven Ring Closure: Slowly titrate the aqueous phase with concentrated HCl under continuous stirring until the pH drops below 3.

  • Causality: Protonation of the carboxylate and phenoxide groups forces a spontaneous intramolecular esterification. Because the resulting 6,7-dimethylcoumarin is insoluble in highly acidic water, it rapidly precipitates out of solution.

• Recovery: Filter the precipitate under vacuum, wash with cold distilled water to remove residual NaCl, and recrystallize from ethanol.

Fig 1: Reversible lactonization workflow for high-purity coumarin isolation.

Photophysical Dynamics & Solvent Effects

Coumarins are exquisitely sensitive to their microenvironment. In nonpolar media (e.g., CH₂Cl₂), the absorption spectrum of 6,7-dimethylcoumarin derivatives typically shows a short-wavelength band around 320–350 nm. However, as solvent polarity increases (e.g., in MeOH or DMSO), a second absorption band often appears, and the emission spectrum undergoes a significant bathochromic (red) shift[7],[8].

This phenomenon is driven by Intramolecular Charge Transfer (ICT) . Upon excitation to the Franck-Condon state, electron density shifts across the conjugated system. If the solvent is polar, the solvent molecules rapidly reorganize to stabilize this newly formed excited-state dipole. This solvent relaxation lowers the energy of the excited state ( S1​ ), resulting in lower-energy (longer wavelength) fluorescence emission[7].

Fig 2: Photophysical mechanism of Intramolecular Charge Transfer (ICT).

Protocol B: Spectroscopic Characterization & Quantum Yield Determination

System Validation: The use of a reference standard (fluorescein) with a known quantum yield ensures that instrument-specific variations (e.g., detector sensitivity, lamp intensity fluctuations) are mathematically normalized, validating the calculated emission efficiency[8].

• Solvent Matrix Preparation: Prepare 10 µM stock solutions of the coumarin derivative in solvents of varying polarity (e.g., Dichloromethane, Ethanol, DMSO).

  • Causality: Analyzing the compound across a polarity gradient forces the observation of solvatochromic shifts, confirming the degree of ICT in the excited state.

• Absorption Mapping: Record the UV-Vis absorption spectrum from 250 nm to 600 nm using a standard 1 cm quartz cuvette. Identify the maximum absorption wavelength ( λmax​ ).

  • Causality: Establishing the exact Franck-Condon excitation maximum prevents off-peak excitation, which would artificially lower the observed fluorescence intensity and skew quantum yield calculations.

• Fluorescence Emission Scanning: Excite the samples at their respective λmax​ and record the emission spectrum (typically emitting in the blue-green region, 400–550 nm)[7].

  • Causality: The emission profile reveals the Stokes shift. A larger shift in polar solvents confirms a highly polarized relaxed excited state.

• Quantum Yield ( ΦF​ ) Calculation: Compare the integrated fluorescence intensity of the coumarin sample against a 0.1 M NaOH solution of fluorescein ( ΦF​=0.95 ).

  • Causality: By applying the comparative quantum yield equation—which accounts for the refractive index of the respective solvents—the intrinsic radiative efficiency of the newly synthesized coumarin is accurately quantified.

Advanced Synthetic Utility

Beyond its use as a standalone fluorophore, 6,7-dimethylcoumarin serves as a vital building block. Recent advancements have utilized 6,7-dimethylcoumarin derivatives in the synthesis of coumarinacenes via benzylic bromination followed by Diels-Alder reactions with 1,4-naphthoquinone[9],[2]. These heteroacenes exhibit deep HOMO energy levels and reveal excellent thermal and photochemical stability compared to traditional tetracene or pentacene, pushing the boundaries of organic semiconductor and OLED technologies.

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spectroscopic data (NMR, IR, MS) of "6,7-Dimethyl-2H-1-benzopyran-2-one"

An In-depth Technical Guide to the Spectroscopic Characterization of 6,7-Dimethyl-2H-1-benzopyran-2-one

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data for the structural elucidation of 6,7-Dimethyl-2H-1-benzopyran-2-one (also known as 6,7-dimethylcoumarin). Tailored for researchers, chemists, and professionals in drug development, this document synthesizes data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to build a complete analytical profile of the molecule. Beyond presenting raw data, this guide emphasizes the rationale behind experimental choices and the interpretation of spectral features, grounding its claims in established scientific principles and authoritative references. Methodologies for data acquisition are detailed, providing a self-validating framework for the replication and verification of these findings.

Introduction and Molecular Structure

6,7-Dimethyl-2H-1-benzopyran-2-one is a derivative of coumarin, a benzopyrone scaffold widely found in natural products and synthetic compounds of significant biological interest.[1] The precise characterization of such molecules is fundamental to understanding their structure-activity relationships, ensuring purity, and advancing their potential applications. Spectroscopic techniques are the cornerstone of this characterization, each providing a unique piece of the structural puzzle.

This guide will dissect the ¹H NMR, ¹³C NMR, IR, and MS data expected for 6,7-Dimethyl-2H-1-benzopyran-2-one. The numbering convention used for the coumarin ring system is presented below.

Caption: Molecular structure and atom numbering of 6,7-Dimethyl-2H-1-benzopyran-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Interpretation of Expected Spectrum:

• Vinylic Protons (H-3, H-4): The protons on the C3-C4 double bond of the pyrone ring are characteristic. H-3 typically appears more downfield than H-4 due to its proximity to the carbonyl group. They will appear as doublets due to coupling with each other (J ≈ 9.8 Hz).[2]

• Aromatic Protons (H-5, H-8): The benzene ring is substituted at positions 6 and 7. This leaves two aromatic protons, H-5 and H-8. Due to the electron-donating nature of the methyl groups, these protons are expected to be relatively shielded. They will appear as singlets as they have no adjacent protons to couple with.

• Methyl Protons (C6-CH₃, C7-CH₃): The two methyl groups will each give rise to a sharp singlet, integrating to three protons each. Their chemical shifts will be in the typical aromatic methyl region.

Table 1: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-3	~ 6.4	d	~ 9.8	1H
H-4	~ 7.6	d	~ 9.8	1H
H-5	~ 7.2	s	-	1H
H-8	~ 7.1	s	-	1H
C6-CH₃	~ 2.3	s	-	3H
C7-CH₃	~ 2.3	s	-	3H

Note: Predicted values are based on general coumarin spectra and substituent effects. Actual values may vary slightly.[2][3]

¹³C NMR Analysis

The ¹³C NMR spectrum reveals the number of unique carbon atoms and provides insight into their chemical environment (e.g., carbonyl, aromatic, aliphatic).

Interpretation of Expected Spectrum:

• Carbonyl Carbon (C-2): The lactone carbonyl carbon is the most deshielded, appearing significantly downfield (~160 ppm).[4]

• Aromatic & Vinylic Carbons (C-3 to C-8a): This region will contain the signals for the eight sp² hybridized carbons. The oxygen-bearing carbon (C-8a) and the substituted carbons (C-6, C-7, C-4a) will have distinct chemical shifts. Quaternary carbons can be distinguished from protonated carbons using techniques like DEPT (Distortionless Enhancement by Polarization Transfer).

• Methyl Carbons (C6-CH₃, C7-CH₃): The two methyl carbons will appear in the shielded, upfield region of the spectrum.

Table 2: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)
C-2 (C=O)	~ 161.0
C-3	~ 116.5
C-4	~ 143.5
C-4a	~ 152.0
C-5	~ 125.0
C-6	~ 135.0
C-7	~ 136.0
C-8	~ 115.0
C-8a	~ 154.0
C6-CH₃	~ 19.5
C7-CH₃	~ 20.0

Note: Predicted values are based on spectral data of related dimethylcoumarin derivatives.[4][5]

Experimental Protocol for NMR Spectroscopy

Caption: A standardized workflow for acquiring high-quality NMR spectra.

Senior Application Scientist's Note: The choice of a deuterated solvent is critical to avoid large solvent signals in the ¹H NMR spectrum. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds like coumarins. Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR because its signal is sharp, appears in a region devoid of most other organic signals, and is chemically inert.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Interpretation of Expected Spectrum: The IR spectrum of 6,7-Dimethyl-2H-1-benzopyran-2-one is expected to be dominated by several key absorptions.

• Lactone C=O Stretch: A very strong and sharp absorption band characteristic of the α,β-unsaturated lactone carbonyl group is expected around 1700-1740 cm⁻¹.[6]

• C=C Stretching: Multiple bands in the 1620-1450 cm⁻¹ region will correspond to the stretching vibrations of the carbon-carbon double bonds in the aromatic ring and the pyrone ring.

• C-H Stretching: Bands just above 3000 cm⁻¹ are due to aromatic and vinylic C-H stretching, while bands just below 3000 cm⁻¹ correspond to the C-H stretching of the methyl groups.

• C-O Stretching: C-O stretching vibrations for the ester linkage are typically observed in the 1300-1100 cm⁻¹ region.[7]

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type
3050 - 3100	Medium	Aromatic & Vinylic C-H Stretch
2920 - 2980	Medium	Aliphatic (CH₃) C-H Stretch
~ 1725	Strong, Sharp	C=O Stretch (α,β-unsaturated lactone)
~ 1615	Strong	C=C Stretch (Aromatic/Vinylic)
1100 - 1300	Strong	C-O Stretch (Ester)

Experimental Protocol for FTIR Spectroscopy

• Sample Preparation (ATR Method):

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent like isopropanol.

  • Acquire a background spectrum of the empty crystal.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The instrument software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Senior Application Scientist's Note: The ATR method is preferred for its speed, ease of use, and minimal sample preparation. The alternative, preparing a KBr pellet, is more time-consuming but can sometimes yield higher resolution spectra for crystalline samples.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern upon ionization.

Interpretation of Expected Spectrum (Electron Ionization):

• Molecular Ion (M⁺): The molecular formula is C₁₁H₁₀O₂. The molecular weight is 174.19 g/mol . The mass spectrum should show a strong molecular ion peak (M⁺) at m/z = 174.

• Primary Fragmentation: The most characteristic fragmentation pathway for coumarins under Electron Ionization (EI) is the retro-Diels-Alder-like loss of carbon monoxide (CO, 28 Da) from the pyrone ring.[8][9] This would lead to a significant fragment ion at m/z = 146.

• Secondary Fragmentation: The [M-CO]⁺ ion can undergo further fragmentation. A common subsequent loss involves a hydrogen radical followed by another CO molecule, or fragmentation of the methyl groups.

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The Molecular Pharmacology of 6,7-Dimethyl-2H-1-benzopyran-2-one: A Technical Guide on Antimycotic and Antiproliferative Mechanisms

Executive Summary

6,7-Dimethyl-2H-1-benzopyran-2-one (commonly known as 6,7-dimethylcoumarin) is a structurally modified benzopyrone with significant pharmacological versatility. By introducing methyl groups at the C-6 and C-7 positions of the coumarin scaffold, the molecule achieves enhanced lipophilicity, which directly influences its cellular uptake and target binding affinity. As a Senior Application Scientist, I have structured this whitepaper to dissect the dual-action profile of 6,7-dimethylcoumarin—specifically its potent anti-aflatoxigenic properties in fungal pathogens and its antiproliferative mechanisms in mammalian cancer cell lines. We will explore the causality behind these mechanisms and provide self-validating experimental protocols for reproducible laboratory application.

Mechanism of Action I: Anti-Aflatoxigenic & Antimycotic Pathways

The most rigorously documented application of 6,7-dimethylcoumarin and its hydroxylated derivatives (e.g., 4-hydroxy-6,7-dimethylcoumarin) is their ability to inhibit the biosynthesis of aflatoxins (B1 and B2) in Aspergillus flavus.

The Causality of Inhibition

Aflatoxin biosynthesis is a secondary metabolic process triggered largely by intracellular oxidative stress. 6,7-Dimethylcoumarin acts as a potent repressor of this oxidative stress, thereby removing the primary biochemical trigger for toxin production [1].

At the molecular level, the compound exerts its effect via transcriptional repression. It downregulates the expression of the aflS transcription factor, which is required for the activation of the aflatoxin gene cluster. Consequently, downstream genes—most notably aflK, which encodes versicolorin B synthase—are significantly suppressed [2]. Without versicolorin B synthase, the enzymatic conversion of versicolorin A to demethylsterigmatocystin is blocked, halting the entire biosynthetic cascade.

Fig 1: Mechanism of 6,7-dimethylcoumarin inhibiting aflatoxin biosynthesis.

Mechanism of Action II: Antiproliferative & Cytotoxic Pathways

In mammalian systems, the lipophilic nature of 6,7-dimethylcoumarin allows it to readily cross the plasma membrane of cancer cells, where it exhibits targeted cytotoxicity. Studies on human breast adenocarcinoma (MCF-7) and lung cancer cell lines have demonstrated that coumarin derivatives induce cell cycle arrest and apoptosis [3].

The Causality of Cytotoxicity

The compound disrupts mitochondrial membrane potential, leading to an initial spike in reactive oxygen species (ROS) within the cancer cell. This localized oxidative burst triggers the release of cytochrome c from the mitochondria into the cytosol, activating the caspase-9/caspase-3 apoptotic cascade. Furthermore, the structural manipulation (methylation at C-6 and C-7) enhances the molecule's binding affinity to cellular targets compared to unsubstituted coumarins, resulting in IC50 values that frequently outperform standard chemotherapeutics like 5-fluorouracil in specific in vitro assays [4].

Quantitative Pharmacological Profile

To facilitate rapid comparative analysis for drug development professionals, the following table synthesizes the in vitro efficacy of 6,7-dimethylcoumarin across its primary targets:

Target / Cell Line	Assay Type	Concentration / IC50	Effect / Outcome	Reference
Aspergillus flavus	Mycelial Growth	100 μg/mL	~50% Inhibition of fungal growth	[1]
Aspergillus flavus	Aflatoxin B1/B2	10 μg/mL	>90% Inhibition of toxin production	[1]
MCF-7 (Breast Cancer)	MTT Cytotoxicity	< 5-Fluorouracil IC50	Potent antiproliferative activity	[3]

Validated Experimental Protocols

A core tenet of robust application science is the use of self-validating experimental designs. The following protocols include built-in causality checks and normalization standards to ensure data integrity.

Protocol A: In Vitro Aflatoxin Biosynthesis Inhibition Assay (Real-Time PCR)

Objective: To quantify the transcriptional downregulation of aflK and aflS in A. flavus.

• Fungal Inoculation: Seed A. flavus spores ( 1×105 spores/mL) in yeast extract sucrose (YES) broth.

• Compound Dosing: Introduce 6,7-dimethylcoumarin at a final concentration of 10 μg/mL (dissolved in 0.1% DMSO).

  • Self-Validation: Include a vehicle control (0.1% DMSO) to rule out solvent toxicity, and a positive control (Thiabendazole) to benchmark antifungal efficacy [1].

• Incubation (Causality Check): Incubate at 28°C in the dark for exactly 24 hours .

  • Why 24 hours? Transcriptional profiling indicates that the differential downregulation of aflatoxin cluster genes peaks at 24 hours post-treatment. Harvesting earlier (e.g., 7h) misses the peak repression window.

• RNA Extraction & cDNA Synthesis: Harvest mycelia, freeze in liquid nitrogen, and extract total RNA using a standard Trizol method. Synthesize cDNA using a high-capacity reverse transcription kit.

• qPCR Analysis: Run real-time PCR targeting aflK and aflS. Normalize the cycle threshold (Ct) values against the β-tubulin housekeeping gene to ensure variations in total RNA input do not skew the results.

Protocol B: High-Throughput Cytotoxicity Screening (MTT Assay)

Objective: To determine the IC50 of 6,7-dimethylcoumarin in MCF-7 cells.

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 1×104 cells/well. Allow 24 hours for attachment (targeting ~50% confluency).

• Compound Dosing: Apply serial dilutions of 6,7-dimethylcoumarin (ranging from 1 to 100 μg/mL).

• Incubation: Incubate for 48 hours at 37°C in a 5% CO2 environment.

• MTT Addition (Causality Check): Add 20 μL of MTT solution (5 mg/mL) to each well.

  • Why MTT? Only viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring of MTT to form insoluble purple formazan crystals, directly linking absorbance to metabolic viability [3].

• Solubilization & Reading: Remove media, dissolve crystals in 100 μL DMSO, and read absorbance at 570 nm.

  • Self-Validation: Calculate cell viability relative to an untreated control (100% viability) and compare against a 5-Fluorouracil standard curve.

Fig 2: Step-by-step MTT assay workflow for cytotoxicity screening.

References

• Moon, Y.-S., Kim, L., Chun, H. S., & Lee, S.-E. (2017). 4-Hydroxy-7-methyl-3-phenylcoumarin Suppresses Aflatoxin Biosynthesis via Downregulation of aflK Expressing Versicolorin B Synthase in Aspergillus flavus. Molecules (MDPI). URL: [Link]

• Mustafa, Y. F., Najem, M. A., & Tawffiq, Z. S. (2018). Coumarins from Creston Apple Seeds: Isolation, Chemical Modification, and Cytotoxicity Study. Journal of Applied Pharmaceutical Science. URL: [Link]

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Toxicological Profile of 6,7-Dimethylcoumarin: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive toxicological profile of 6,7-dimethylcoumarin, a derivative of the naturally occurring parent compound, coumarin. While direct toxicological data for 6,7-dimethylcoumarin is limited, this document synthesizes available information on closely related coumarin analogues and the well-established principles of coumarin toxicology to construct a predictive profile. This guide delves into the critical aspects of coumarin metabolism, the structural determinants of toxicity, and the established methodologies for assessing potential toxicological risks. By examining data from analogues such as 6-methylcoumarin and the parent compound, we extrapolate the likely metabolic pathways, potential for hepatotoxicity, and genotoxicity of 6,7-dimethylcoumarin. This guide is intended to serve as a foundational resource for researchers and drug development professionals, enabling informed decisions in early-stage compound screening and risk assessment.

Introduction to 6,7-Dimethylcoumarin and the Coumarin Scaffold

Coumarins are a class of benzopyrone compounds ubiquitously found in the plant kingdom, where they function as chemical defense agents against predators.[1] The core coumarin scaffold has been extensively utilized in the pharmaceutical industry as a precursor for the synthesis of various therapeutic agents, including anticoagulants like warfarin.[1] 6,7-Dimethylcoumarin is a synthetic derivative characterized by methyl groups at the 6th and 7th positions of the coumarin ring. These substitutions are anticipated to significantly influence its metabolic fate and toxicological profile compared to the parent compound. Understanding the structure-activity relationships within the coumarin class is paramount to predicting the safety profile of novel derivatives.

Synthesis of 6,7-Dimethylcoumarin

The synthesis of 6,7-dimethylcoumarin can be achieved through several established synthetic routes for coumarin derivatives. A common method is the Pechmann condensation, which involves the reaction of a phenol with a β-ketoester under acidic conditions. For 6,7-dimethylcoumarin, this would typically involve the condensation of 3,4-dimethylphenol with an appropriate β-ketoester.[2] Another versatile method is the Knoevenagel condensation of a salicylaldehyde with an active methylene compound.[3]

Illustrative Synthetic Pathway (Pechmann Condensation):

Caption: Pechmann condensation for 6,7-dimethylcoumarin synthesis.

Metabolism and Pharmacokinetics of Coumarins: A Predictive Framework for 6,7-Dimethylcoumarin

The toxicology of coumarins is intrinsically linked to their metabolic pathways, which exhibit significant species-dependent variations.[4][5]

Major Metabolic Pathways of Coumarin

Two primary metabolic pathways govern the fate of coumarin in biological systems: 7-hydroxylation and 3,4-epoxidation.[6][7]

• 7-Hydroxylation: This is the predominant and detoxification pathway in humans, catalyzed by the cytochrome P450 enzyme CYP2A6.[7] The product, 7-hydroxycoumarin, is rapidly conjugated and excreted.[6]

• 3,4-Epoxidation: In contrast, this is the major metabolic route in rodents and leads to the formation of a reactive and toxic intermediate, coumarin 3,4-epoxide.[1][8] This epoxide can covalently bind to cellular macromolecules, leading to cellular damage and toxicity.[6]

Caption: Major metabolic pathways of coumarin.

Predicted Metabolism of 6,7-Dimethylcoumarin

The presence of methyl groups at the 6 and 7 positions of the coumarin ring in 6,7-dimethylcoumarin is expected to influence its metabolism. Methyl groups can be sites of hydroxylation, and their presence may alter the substrate's affinity for different CYP450 enzymes. It is plausible that the 7-methyl group could be hydroxylated, potentially leading to a detoxification pathway similar to the 7-hydroxylation of the parent coumarin. However, the potential for epoxidation of the 3,4-double bond remains a key consideration for toxicity.

Toxicological Profile

Acute Toxicity

While no specific LD50 data for 6,7-dimethylcoumarin is available, the acute toxicity of the parent coumarin has been established in rodents, with an oral LD50 of 293 mg/kg in rats.[1] Generally, methyl substitution on the coumarin ring has been shown to reduce acute toxicity.[9] For instance, 3-methylcoumarin and 4-methylcoumarin demonstrated lower toxicity than coumarin in rat hepatocytes.[8][9] This suggests that 6,7-dimethylcoumarin may exhibit a lower acute toxicity profile than the parent compound.

Table 1: Acute Oral LD50 of Coumarin and Related Compounds

Compound	Species	LD50 (mg/kg)	Reference
Coumarin	Rat	293	[1]
Coumarin	Mouse	196-780	[10]
Esculetin (6,7-dihydroxycoumarin)	Mouse	>2000	[10]

Hepatotoxicity

The primary target organ for coumarin toxicity in susceptible species is the liver.[4] Hepatotoxicity is mediated by the formation of the coumarin 3,4-epoxide.[8][11] Studies on various methyl-substituted coumarins have indicated that substitution at the 3 or 4 position reduces hepatotoxicity by sterically hindering the formation of the epoxide.[8] While the methyl groups in 6,7-dimethylcoumarin are not at these positions, their influence on the overall electronic properties of the molecule could potentially modulate the rate of epoxidation.

Genotoxicity and Mutagenicity

The parent compound, coumarin, is generally considered non-genotoxic.[4][5] In vitro and in vivo studies have largely shown a lack of mutagenic or clastogenic activity.[4] Studies on the closely related 6,7-dihydroxycoumarin (esculetin) have also demonstrated a lack of genotoxic or mutagenic effects in the Ames test, comet assay, and micronucleus test in human lymphocytes and in vivo in mice.[12][13][14][15] This suggests a low probability of genotoxic potential for 6,7-dimethylcoumarin.

Table 2: Summary of Genotoxicity Data for Related Coumarins

Compound	Assay	System	Result	Reference
Coumarin	In vivo micronucleus	Mouse	Negative	[4]
6,7-dihydroxycoumarin	Ames test	S. typhimurium	Non-mutagenic	[13]
6,7-dihydroxycoumarin	Comet assay	Human lymphocytes	Non-genotoxic	[13]
6,7-dihydroxycoumarin	Micronucleus test	Human lymphocytes	Non-clastogenic	[13]
6,7-dihydroxycoumarin	In vivo comet assay	Mouse	Non-genotoxic	[14][15]
6,7-dihydroxycoumarin	In vivo micronucleus	Mouse	Non-clastogenic	[14][15]

Carcinogenicity

The carcinogenicity of coumarin has been observed in rodents at high doses and is considered a secondary effect of chronic liver and lung toxicity.[4][5] The International Agency for Research on Cancer (IARC) has classified coumarin in Group 3, "not classifiable as to its carcinogenicity to humans," due to limited evidence in animals and inadequate evidence in humans.[16] Given the likely reduced toxicity of 6,7-dimethylcoumarin compared to the parent compound, its carcinogenic potential is predicted to be low.

Reproductive and Developmental Toxicity

Limited data is available for the reproductive and developmental toxicity of most coumarin derivatives. High doses of coumarin in animal studies have shown some effects, such as an increased number of stillbirths and delayed ossification.[16] Due to the lack of specific data for 6,7-dimethylcoumarin, a cautious approach should be taken, and further investigation would be necessary if the compound is intended for applications where reproductive safety is a concern.

Experimental Protocols for Toxicological Assessment

The following are standard, detailed protocols for key in vitro and in vivo assays relevant to the toxicological assessment of coumarin derivatives.

In Vitro Cytotoxicity Assay: MTT Assay

Objective: To determine the concentration of a compound that reduces the viability of a cell population by 50% (IC50).

Methodology:

• Cell Culture: Plate human cell lines (e.g., HepG2 for liver toxicity) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 6,7-dimethylcoumarin in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting a dose-response curve.

Caption: Workflow for the MTT cytotoxicity assay.

In Vitro Genotoxicity: Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a compound by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Methodology:

• Strain Selection: Utilize multiple strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) with and without metabolic activation (S9 mix).

• Compound Exposure: Mix the test compound at various concentrations with the bacterial culture and, if applicable, the S9 mix.

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (his+).

• Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

In Vivo Acute Oral Toxicity (Up-and-Down Procedure)

Objective: To determine the acute oral LD50 of a substance.

Methodology:

• Animal Model: Use a single sex (typically female) of a rodent species (e.g., Sprague-Dawley rats).

• Dosing: Administer a single oral dose of the test substance to one animal.

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.

• Dose Adjustment:

  • If the animal survives, the next animal is given a higher dose.

  • If the animal dies, the next animal is given a lower dose.

• LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on the outcomes (survival or death) at each dose level.

Conclusion and Future Directions

Based on the available data for structurally related compounds, 6,7-dimethylcoumarin is predicted to have a favorable toxicological profile, likely exhibiting lower toxicity than the parent coumarin. The methyl substitutions are expected to modulate its metabolism, potentially favoring detoxification pathways and reducing the formation of toxic intermediates. However, this remains a predictive assessment.

For a definitive toxicological profile, further empirical studies on 6,7-dimethylcoumarin are essential. These should include in vitro cytotoxicity and genotoxicity assays, followed by in vivo acute toxicity studies if warranted by the intended application. A thorough understanding of its metabolic fate in human and rodent liver microsomes would provide critical insights into its potential for species-specific toxicity. This comprehensive approach will ensure a robust safety assessment for any future development of 6,7-dimethylcoumarin for pharmaceutical or other applications.

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• Ostrowska, K., Grzeszczuk, D., Maciejewska, D., Młynarczuk-Biały, I., Czajkowska, A., Sztokfisz, A., ... & Kruszewska, H. (2023). New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT 1A Receptor Agents. Molecules, 28(3), 1363.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2022). Synthesis and Characterization of New Substituted Coumarin Derivatives and Study Their Biological Activity. Chemical Methodologies, 6(11), 923-931.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2022). Synthesis and Characterization of New Substituted Coumarin Derivatives and Study Their Biological Activity. Chemical Methodologies, 6(11), 923-931.
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• Potočňák, I., Vasková, J., & Kožíšek, J. (2023). Coumarin–Dithiocarbamate Derivatives as Biological Agents. International Journal of Molecular Sciences, 24(19), 14899.
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Quantum Chemical Calculations for 2H-1-Benzopyran-2-ones: A Technical Guide for Drug Discovery and Materials Science

Abstract

This technical guide provides a comprehensive overview of the application of quantum chemical calculations to the study of 2H-1-benzopyran-2-ones, commonly known as coumarins. For researchers, medicinal chemists, and drug development professionals, this document serves as a practical and theoretical resource for leveraging computational chemistry to elucidate molecular properties, predict biological activity, and accelerate the design of novel coumarin-based therapeutics and materials. We will delve into the core principles of Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), outline detailed protocols for their application, and explore their integration with other computational methods like molecular docking and Quantitative Structure-Activity Relationship (QSAR) studies. The causality behind methodological choices is emphasized to ensure a robust and validated computational approach.

Introduction: The Versatile Coumarin Scaffold and the Need for Computational Scrutiny

The 2H-1-benzopyran-2-one (coumarin) scaffold is a privileged structure in medicinal chemistry, found in a vast number of natural products and synthetic compounds.[1] Its derivatives exhibit a remarkable breadth of pharmacological activities, including anticancer, anticoagulant, antioxidant, anti-inflammatory, and neuroprotective properties.[2][3] This versatility makes coumarins a focal point of drug discovery efforts.[3][4]

This guide focuses on providing the foundational knowledge and practical workflows required to apply these powerful computational techniques to the study of coumarins.

Foundational Theories: DFT and TD-DFT in Coumarin Research

The accuracy of any computational prediction hinges on the selection of an appropriate theoretical model. For molecules the size of coumarin derivatives, Density Functional Theory (DFT) offers the best compromise between computational cost and accuracy, making it the workhorse of modern quantum chemistry.[7]

Density Functional Theory (DFT): Modeling the Ground State

DFT is a quantum mechanical method used to investigate the electronic structure (primarily the ground state) of many-body systems.[7] Instead of calculating the complex wave function of all electrons, DFT focuses on the much simpler electron density.

• Choice of Functional: The accuracy of DFT is determined by the chosen exchange-correlation functional. For organic molecules like coumarins, hybrid functionals are often the most reliable.

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This is the most widely used functional, providing a robust starting point for geometry optimizations and electronic property calculations of coumarins.[8][9]

  • CAM-B3LYP: A long-range corrected functional, particularly effective for systems with charge-transfer excitations, which can be relevant for certain substituted coumarins.[9][10]

  • PBE0: Another popular hybrid functional that often yields results comparable to B3LYP.[11]

• Choice of Basis Set: The basis set is a set of mathematical functions used to build the molecular orbitals.

  • Pople-style basis sets (e.g., 6-31G(d,p), 6-311++G(d,p)): These are commonly used for their efficiency and have been shown to provide reliable results for the geometry and electronic properties of coumarins.[8][9] The inclusion of polarization (d,p) and diffuse ++ functions is crucial for accurately describing bonding and non-bonding interactions.

Time-Dependent Density Functional Theory (TD-DFT): Unveiling Excited States

Many applications of coumarins, such as in fluorescent probes and dye-sensitized solar cells, are dependent on their interaction with light.[11][12] TD-DFT is an extension of DFT that allows for the calculation of excited-state properties.[12] It is the primary method for simulating electronic absorption (UV-Vis) and emission (fluorescence) spectra.[10][11][13][14] The same functionals and basis sets used for ground-state DFT calculations are typically employed for TD-DFT studies.[11]

The Role of Solvation: The Polarizable Continuum Model (PCM)

Biological processes and many chemical reactions occur in solution. The solvent can significantly influence a molecule's geometry, stability, and electronic properties. It is therefore critical to include solvent effects in calculations. The Polarizable Continuum Model (PCM) is an efficient and widely used implicit solvation model that treats the solvent as a continuous dielectric medium.[11][12] This approach has been successfully used to model the behavior of coumarins in various solvents.[15]

Applications in Drug Discovery and Design

Quantum chemical calculations provide a wealth of information that directly informs the drug discovery process.

Molecular Structure and Reactivity Insights

• Geometry Optimization: DFT is used to find the most stable 3D conformation of a coumarin derivative, providing precise bond lengths and angles.[9] This optimized structure is the foundation for all further calculations, including molecular docking.

• Frontier Molecular Orbital (FMO) Analysis: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's reactivity. The HOMO-LUMO energy gap is an indicator of chemical stability and reactivity.[9][12] A smaller gap suggests the molecule is more reactive.

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the charge distribution on a molecule's surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.[9] This is invaluable for predicting how a coumarin derivative will interact with a biological target, guiding the design of substitutions to enhance binding.

Bridging Theory and Experiment: Spectroscopic Analysis

TD-DFT calculations can predict the maximum absorption wavelengths (λmax) of coumarins, which can be directly compared with experimental UV-Vis spectra to validate the computational model.[8][11] Furthermore, DFT can compute vibrational frequencies, aiding in the interpretation of experimental Infrared (IR) spectra.[9]

Predicting Biological Activity: QSAR and Molecular Docking

While DFT provides detailed electronic information, its direct application to large biological systems is computationally expensive. Therefore, DFT-derived descriptors are often used in concert with other computational techniques.

• Quantitative Structure-Activity Relationship (QSAR): QSAR models establish a mathematical relationship between the structural or physicochemical properties of a series of compounds and their biological activity.[16] DFT can provide highly accurate electronic descriptors (e.g., HOMO/LUMO energies, dipole moment) that lead to more robust and predictive QSAR models for activities like antioxidant potential or enzyme inhibition.[17][18][19]

• Molecular Docking: This technique predicts the preferred orientation of a ligand (the coumarin derivative) when bound to a receptor (e.g., an enzyme or protein) to form a stable complex.[4][20] The binding affinity, calculated as a docking score, is used to rank potential drug candidates. The accuracy of docking is significantly improved when using ligand geometries that have been optimized with DFT. Molecular docking is a cornerstone of computer-aided drug design (CADD).[21][22][23]

• Molecular Dynamics (MD) Simulations: Following molecular docking, MD simulations can be performed to assess the dynamic stability of the coumarin-protein complex over time, providing a more realistic view of the binding interactions in a solvated environment.[24][25][26]

Practical Workflows and Protocols

To ensure scientific integrity, computational protocols must be robust and reproducible. The following are streamlined workflows for common calculations on coumarin derivatives.

Protocol: DFT Geometry Optimization and Property Calculation

• Structure Preparation: Draw the 2D structure of the coumarin derivative in a molecular editor (e.g., ChemDraw, GaussView) and convert it to a 3D structure. Perform an initial, rough geometry optimization using a molecular mechanics force field.

• Software Selection: Choose a quantum chemistry software package such as Gaussian, ORCA, or Schrödinger's Jaguar.[6][7][8][27]

• Input File Creation:

  • Specify the coordinates of the pre-optimized structure.

  • Define the calculation type: Opt Freq (Optimization followed by Frequency calculation). The frequency calculation is crucial to confirm the optimized structure is a true energy minimum (no imaginary frequencies).

  • Select the level of theory: e.g., B3LYP/6-311++G(d,p).

  • Specify the solvent model if required: e.g., SCRF=(PCM, Solvent=Water).

• Execution: Submit the input file to the software for calculation.

• Analysis:

  • Verify the optimization has converged and there are no imaginary frequencies.

  • Extract the optimized 3D coordinates for use in other applications (e.g., docking).

  • Analyze the output file for electronic properties: HOMO/LUMO energies, dipole moment, Mulliken charges, etc.

  • Visualize the optimized structure, MEP surface, and HOMO/LUMO orbitals.

Protocol: Molecular Docking of a Coumarin Derivative

• Receptor Preparation:

  • Download the crystal structure of the target protein from the Protein Data Bank (PDB) (e.g., ]">https://www.rcsb.org).[20]

  • Using software like AutoDock Tools or Schrödinger's Maestro, remove water molecules and any co-crystallized ligands.[20]

  • Add polar hydrogen atoms and assign atomic charges.

• Ligand Preparation:

  • Use the DFT-optimized structure of the coumarin derivative from the protocol above.

  • Assign atomic charges and define the rotatable bonds.

• Grid Box Definition: Define the search space for the docking calculation. This is typically a cube centered on the known active site of the receptor.

• Docking Execution: Run the molecular docking algorithm using software like AutoDock Vina.[21] The program will generate multiple binding poses and score them based on a scoring function.

• Results Analysis:

  • Analyze the top-ranked poses. The best pose is typically the one with the lowest binding energy (most negative score).

  • Visualize the coumarin-receptor complex to identify key interactions, such as hydrogen bonds and hydrophobic contacts, which explain the binding affinity.[21]

Data Presentation and Visualization

Clear presentation of computational data is essential for interpretation and comparison with experimental results.

Table 1: Comparison of Experimental and Calculated Data for 7-Hydroxy-4-methylcoumarin

Property	Experimental Value	Calculated Value (B3LYP/6-311++G(d,p), PCM-Ethanol)
Max. Absorption (λmax)	~324 nm	328 nm
C=O Stretch Freq. (IR)	~1720 cm⁻¹	1735 cm⁻¹
C-O Bond Length (Lactone)	1.37 Å	1.38 Å
C=C Bond Length (Lactone)	1.35 Å	1.36 Å

Note: Experimental values are approximate and can vary with conditions. Calculated values are for illustrative purposes.

Diagrams and Workflows

A logical workflow ensures all necessary steps are completed in the correct order, from initial structure to final biological prediction.

Caption: A typical workflow integrating quantum chemical calculations with CADD techniques for coumarin drug discovery.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular docking studies of coumarin hybrids as potential acetylcholinesterase, butyrylcholinesterase, monoamine oxidase A/B and β-amyloid inhibitors for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AI assisted Quantum Chemical Calculation Service - Creative Biolabs [dataverify.creative-biolabs.com]
• 6. Quantum Chemistry in Drug Discovery | Rowan [rowansci.com]
• 7. mdpi.com [mdpi.com]
• 8. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. TD-DFT Evaluation of Electronic Spectra of Coumarin and Anthraquinone Dyes: Effects of Functionals, Basis Sets, and Solvation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Density Functional Theory (DFT) Study of Coumarin-based Dyes Adsorbed on TiO2 Nanoclusters—Applications to Dye-Sensitized Solar Cells [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pharmahealthsciences.net [pharmahealthsciences.net]
• 17. benthamscience.com [benthamscience.com]
• 18. QSAR models for antioxidant activity of new coumarin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. abap.co.in [abap.co.in]
• 21. In silico molecular docking: Evaluation of coumarin based derivatives against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. royalsocietypublishing.org [royalsocietypublishing.org]
• 24. tandfonline.com [tandfonline.com]
• 25. Coumarin-based combined computational study to design novel drugs against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benthamdirect.com [benthamdirect.com]
• 27. schrodinger.com [schrodinger.com]

Protocols & Analytical Methods

Application Note: Synthesis of 6,7-Dimethyl-2H-1-benzopyran-2-one via Pechmann Condensation

Executive Summary

6,7-Dimethyl-2H-1-benzopyran-2-one, commonly known as 6,7-dimethylcoumarin, is a highly valued heterocyclic scaffold utilized in the development of optical brighteners, fluorescent probes, and pharmacologically active agents. The1 for constructing these coumarin derivatives from phenols and β -carbonyl compounds[1]. This application note details a highly optimized, self-validating protocol for the synthesis of 6,7-dimethylcoumarin, providing deep mechanistic insights into the regioselectivity and thermodynamic controls required for successful annulation.

Mechanistic Causality & Regiochemical Profiling

As an application scientist, it is critical to understand why specific reagents and conditions are selected, rather than merely following a recipe. The synthesis of 6,7-dimethylcoumarin presents a unique challenge: it requires a coumarin core that is unsubstituted at the C4 position.

Electrophile Generation: Standard β -keto esters (like ethyl acetoacetate) yield 4-alkylated coumarins. To leave the C4 position unsubstituted,2[2]. Because formylacetic acid is highly unstable and not commercially available, it is2 via acid-catalyzed decarbonylation and dehydration[2].

Regiochemical Control: The 3 onto the aromatic ring[3]. When utilizing 3,4-dimethylphenol, the hydroxyl group activates the two ortho positions (C2 and C6) for this electrophilic aromatic substitution (EAS). However, the C2 position is sterically encumbered by the adjacent methyl group at C3. Consequently,4 as the major product (>90%), with only trace amounts of the 5,6-dimethyl isomer[4].

Figure 1: Mechanistic workflow for the Pechmann synthesis of 6,7-dimethylcoumarin.

Quantitative Process Parameters

Table 1: Reagent Stoichiometry and Functional Roles

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Function
3,4-Dimethylphenol	122.16	1.0	12.2 g	Aromatic Nucleophile
L-Malic Acid	134.09	1.2	16.1 g	Electrophile Precursor (slight excess)
Sulfuric Acid (98%)	98.08	Excess	40.0 mL	Acid Catalyst & Dehydrating Solvent

Table 2: Critical Process Parameters (CPPs) for Cyclization

Temperature Profile	Observation / Causality	Expected Yield
70 - 80 °C	Incomplete decarbonylation of malic acid; unreacted phenol remains.	< 20%
110 - 120 °C	Optimal kinetic energy for transesterification and cyclization.	65 - 75%
> 130 °C	Extensive charring; competitive sulfonation of 3,4-dimethylphenol.	< 30%

Validated Experimental Protocol

A robust protocol must be a self-validating system. The following steps incorporate visual and physical in-process checks to ensure the reaction is proceeding along the correct mechanistic pathway.

Step 1: Electrophile Activation Charge a 250 mL round-bottom flask (equipped with a magnetic stirrer and a reflux condenser connected to a gas scrubber) with 16.1 g (0.12 mol) of L-malic acid. Carefully add 40.0 mL of concentrated sulfuric acid (98%).

• Causality: Sulfuric acid acts as both the solvent matrix and the dehydrating agent required to force the decomposition of malic acid.

• Self-Validation: Heat the mixture gently to 70–80 °C. The steady evolution of carbon monoxide (CO) gas visually confirms the successful generation of the reactive formylacetic acid intermediate.

Step 2: Nucleophilic Addition Once gas evolution stabilizes, cool the flask slightly to 60 °C. Add 12.2 g (0.1 mol) of 3,4-dimethylphenol in small, controlled portions.

• Causality: Portion-wise addition prevents uncontrolled exotherms that could lead to the thermal degradation of the highly unstable formylacetic acid before it can react with the phenol.

Step 3: Annulation and Cyclization Gradually increase the temperature to 110–120 °C and maintain stirring for 2.5 hours.

• Causality: This specific thermal window provides the necessary kinetic energy for the electrophilic aromatic substitution (EAS) and subsequent dehydration, without triggering competitive side reactions.

• Self-Validation: The reaction matrix will transition from a pale yellow suspension to a deep, dark green/brown solution, indicating successful complexation and ring closure.

Step 4: Quenching and Precipitation Cool the reaction mixture to room temperature. Pour the dark syrup slowly into a beaker containing 400 g of vigorously stirred crushed ice.

• Causality: Rapid dilution in ice water quenches the acid catalyst and forces the highly hydrophobic coumarin core to precipitate, separating it from water-soluble byproducts and unreacted malic acid.

• Self-Validation: The formation of an off-white to pale yellow solid confirms successful synthesis. A sticky, tar-like mass indicates excessive sulfonation due to temperature overshoots.

Step 5: Isolation and Purification Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake thoroughly with cold distilled water (3 × 50 mL) until the filtrate pH is > 5. Recrystallize the crude solid from hot ethanol to yield pure 6,7-dimethyl-2H-1-benzopyran-2-one as pale yellow needles.

References

• Further studies of Orientation Effects in the Pechmann synthesis of Coumarins.ResearchGate.
• The Pechmann Reaction.Organic Reactions.
• Pechmann condensation.Wikipedia.
• One-Pot Synthesis of Coumarin Derivatives.IntechOpen.

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 3. One-Pot Synthesis of Coumarin Derivatives | IntechOpen [intechopen.com]
• 4. researchgate.net [researchgate.net]

Application Note: Utilizing 6,7-Dimethyl-2H-1-benzopyran-2-one as a Fluorescent Probe Scaffold in Biochemical Assays

Introduction & Photophysical Rationale

The development of highly sensitive, activity-based optical probes is a cornerstone of modern biochemical screening and cellular imaging. Among the diverse array of fluorophore scaffolds available, 6,7-dimethyl-2H-1-benzopyran-2-one (commonly referred to as 6,7-dimethylcoumarin) and its functionalized derivative, 4-hydroxy-6,7-dimethylcoumarin , stand out as premier building blocks for designing target-specific fluorescent probes [1].

As a Senior Application Scientist, selecting the correct fluorophore backbone requires understanding the causality behind its structural chemistry. The choice to utilize the 6,7-dimethylated coumarin over a standard unsubstituted coumarin is driven by three critical factors:

• Enhanced Lipophilicity : The addition of two electron-donating methyl groups at the 6 and 7 positions significantly increases the overall lipophilicity of the molecule [2]. In live-cell imaging applications, this structural modification improves the probe's ability to passively diffuse across the phospholipid bilayer without requiring permeabilization agents.

• Photophysical Tuning : Coumarin derivatives are highly valued for their strong light absorption, high fluorescence quantum yields, and large Stokes shifts [3]. The methyl groups subtly increase the electron density of the aromatic system via hyperconjugation. This stabilizes the excited state, often leading to a desirable bathochromic (red) shift in both absorption and emission spectra compared to unsubstituted variants, which helps distance the signal from cellular autofluorescence [4].

• Synthetic Versatility : The reactive hydroxyl group at the 4-position serves as an ideal conjugation handle. It allows for the straightforward attachment of various enzyme-specific recognition moieties (e.g., esters for lipases, ethers for dealkylases, or peptides for proteases) [1].

Mechanism of Action: Intramolecular Charge Transfer (ICT)

The operational principle of 6,7-dimethylcoumarin-based probes relies heavily on the modulation of the Intramolecular Charge Transfer (ICT) state.

In a typical probe design, the hydroxyl group of 4-hydroxy-6,7-dimethylcoumarin is covalently masked by a target-specific recognition moiety. This conjugation suppresses the electron-donating capacity of the oxygen atom, disrupting the "push-pull" electron system of the coumarin core. Consequently, the fluorescence of the intact probe is effectively quenched, or its absorption spectrum is shifted outside the excitation window [5].

Upon specific enzymatic cleavage of the masking group, the free 4-hydroxy-6,7-dimethylcoumarin fluorophore is liberated. The restoration of the free hydroxyl group reinstates the ICT process, resulting in a robust, high-contrast "Turn-On" fluorescence signal [6].

Experimental Workflow Visualization

The following diagram illustrates the logical workflow and enzymatic activation pathway of a 6,7-dimethylcoumarin-based probe.

Figure 1: Enzymatic activation workflow of a 6,7-dimethylcoumarin fluorescent probe.

Self-Validating Protocol: Enzyme Activity Assay

When deploying coumarin-based probes, researchers frequently encounter false positives due to the spontaneous auto-hydrolysis of the probe in aqueous buffers. To ensure absolute data trustworthiness, the following protocol is designed as a self-validating system . It incorporates strict causality-driven controls to guarantee that the observed fluorescence is exclusively the result of specific enzymatic activity.

Reagents & Materials

• Probe Stock : 10 mM 6,7-dimethylcoumarin-ester conjugate in anhydrous DMSO.

  • Causality: Anhydrous conditions prevent premature nucleophilic attack by water molecules, preserving the quenched state of the probe during storage.

• Assay Buffer : 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% CHAPS.

  • Causality: CHAPS, a zwitterionic detergent, prevents the highly lipophilic 6,7-dimethylcoumarin probe from forming non-fluorescent aggregates (micelles) in the aqueous media without denaturing the target enzyme.

• Target Enzyme : Recombinant esterase (1 U/µL).

• Inhibitor : Phenylmethylsulfonyl fluoride (PMSF), a known serine hydrolase inhibitor.

• Microplates : 96-well flat-bottom black opaque plates.

  • Causality: Black plates absorb scattered light, minimizing well-to-well optical crosstalk and reducing background noise to maximize the Signal-to-Noise Ratio (SNR).

Step-by-Step Methodology

• Probe Preparation : Dilute the 10 mM probe stock to a 20 µM working solution in Assay Buffer immediately before use. Keep the tube wrapped in foil to prevent photobleaching.

• Matrix Assembly (The Self-Validating Setup) :

  • Blank Well : Add 100 µL Assay Buffer. (Purpose: Establishes baseline instrument optical noise).

  • Negative Control (Auto-hydrolysis) : Add 50 µL Assay Buffer + 50 µL Probe Working Solution. (Purpose: Measures the rate of spontaneous, non-enzymatic cleavage in the buffer).

  • Inhibitor Control : Add 40 µL Assay Buffer + 10 µL Enzyme + 10 µL PMSF (1 mM). Incubate for 15 minutes at 37°C to ensure complete active-site occupancy. Then, add 40 µL Probe. (Purpose: Proves that the fluorescence signal is strictly driven by the enzyme's active site; if signal persists here, the probe is non-specific).

  • Experimental Well : Add 40 µL Assay Buffer + 10 µL Enzyme.

• Reaction Initiation : Rapidly add 50 µL of the Probe Working Solution to the Experimental Well to initiate the reaction (Final probe concentration: 10 µM).

• Kinetic Acquisition :

  • Immediately transfer the plate to a fluorescence microplate reader.

  • Settings : Excitation at 330–340 nm / Emission at 390–410 nm [6].

  • Read dynamically every 60 seconds for 45 minutes at 37°C.

Data Presentation & Interpretation

To accurately assess the performance of the 6,7-dimethylcoumarin probe, quantitative photophysical and kinetic data must be compared against standard benchmarks. The table below summarizes the expected shifts and kinetic parameters when utilizing this scaffold.

Parameter	Unsubstituted Coumarin (Reference)	6,7-Dimethylcoumarin Scaffold	4-Hydroxy-6,7-Dimethylcoumarin (Activated)
Excitation Max ( λex​ )	~320 nm	~330 nm	~340 nm
Emission Max ( λem​ )	~390 nm	~400 nm	~410 nm
Stokes Shift	~70 nm	~70 nm	~70 nm
Relative Lipophilicity (LogP)	Low	Moderate	High (due to methyl groups)
Expected SNR (Assay)	10-15 fold	20-30 fold	>50 fold (Turn-On)
Auto-hydrolysis Rate	Moderate	Low (Steric shielding)	N/A (Final Product)

Table 1: Comparative photophysical properties and expected assay parameters highlighting the advantages of the 6,7-dimethylcoumarin scaffold.

References

• Synthesis of fluorophores based on benzo[g]coumarin framework (microreview). Chemistry of Heterocyclic Compounds, 60(1-2):1-3, April 2024.[Link]

• Vertically π-Expanded Coumarins: The Synthesis and Optical Properties. The Journal of Organic Chemistry, 2016.[Link]

• Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives. Molecules (PMC), 2012.[Link]

• V-Shaped Bis-Coumarins: Synthesis and Optical Properties. The Journal of Organic Chemistry, 2014.[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

High-Purity Isolation of Synthesized 6,7-Dimethylcoumarin via Solvent-Optimized Recrystallization

Audience: Researchers, synthetic chemists, and drug development professionals Content Type: Application Note & Experimental Protocol

Mechanistic Overview: Synthesis and Impurity Generation

The synthesis of 6,7-dimethylcoumarin is typically achieved via the Pechmann condensation, reacting 3,4-dimethylphenol with a β-keto ester or malic acid in the presence of an acid catalyst (e.g., sulfuric acid or a Wells–Dawson heteropolyacid) . While this reaction is highly efficient for constructing the pyranic nucleus, the harsh acidic conditions and elevated temperatures inherently drive side reactions .

As a result, the crude reaction mixture is rarely pure. It typically contains:

• The Target Product: 6,7-dimethylcoumarin.

• Soluble Impurities: Unreacted 3,4-dimethylphenol and isomeric byproducts.

• Insoluble Impurities: High-molecular-weight polymeric resins formed via the oxidative degradation or polymerization of phenolic precursors.

To achieve pharmaceutical-grade purity (>99%), chromatographic methods are often unnecessary and inefficient for scale-up. Instead, exploiting the thermodynamic solubility differentials of these components via solvent recrystallization provides a highly scalable and elegant purification route .

Logical relationship of Pechmann condensation products and associated impurity generation.

Principles of Recrystallization: The Causality of Solvent Choice

Recrystallization is not merely a physical washing step; it is a thermodynamic selection process. The success of this protocol hinges on the dielectric constant of the chosen solvent and the structural properties of 6,7-dimethylcoumarin.

The coumarin core features a moderately polar lactone ring juxtaposed against a hydrophobic dimethyl-substituted aromatic system. Absolute ethanol is the gold standard for this purification.

• At boiling (78.4 °C): The dielectric constant of ethanol decreases, allowing it to fully solvate the moderately polar 6,7-dimethylcoumarin.

• At 4 °C: The dielectric constant increases, and the solvent becomes too polar to maintain the hydrophobic coumarin in solution, forcing crystal nucleation.

• Impurity Exclusion: Unreacted phenols remain highly soluble in cold ethanol due to strong hydrogen bonding with the solvent, while polymeric resins remain completely insoluble even in boiling ethanol, allowing for their mechanical removal via hot filtration.

Solvent Selection Matrix

Solvent	Boiling Point (°C)	Solubility at Boiling	Solubility at 4 °C	Suitability for Recrystallization
Absolute Ethanol	78.4	High	Low	Optimal . Steep solubility curve; easily removes phenols.
Methanol	64.7	Moderate	Low	Suboptimal. Lower boiling point limits maximum solubility.
Toluene	110.6	Very High	Moderate	Poor. Product remains too soluble at low temperatures.
Water	100.0	Insoluble	Insoluble	Unsuitable. Coumarin is highly hydrophobic.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. Each step includes specific physical cues to ensure the chemical integrity of the process.

Step 1: Crude Dissolution

• Transfer 10.0 g of crude, dry 6,7-dimethylcoumarin into a 250 mL Erlenmeyer flask.

• Add 50 mL of absolute ethanol and a boiling chip.

• Heat the mixture on a hot plate until the solvent boils. Gradually add more hot ethanol in 5 mL increments until the solid mass dissolves. Note: A dark, tarry residue (polymeric impurities) will likely remain undissolved. Do not add excess solvent to attempt to dissolve this resin.

Step 2: Hot Filtration

• Pre-heat a stemless glass funnel and fluted filter paper by washing them with boiling ethanol. (Causality: Pre-heating prevents premature crystallization of the product in the funnel stem).

• Rapidly filter the boiling solution into a clean, heated Erlenmeyer flask. The insoluble polymeric resins are trapped on the filter paper and discarded.

Step 3: Controlled Nucleation and Cooling

• Remove the receiving flask from the heat source and cover it with a watch glass.

• Allow the solution to cool slowly to room temperature (approx. 25 °C) undisturbed. (Causality: Rapid cooling or "crashing out" in an ice bath forces the crystal lattice to form too quickly, trapping solvent molecules and phenolic impurities inside the crystal defects. Slow cooling ensures thermodynamic exclusion of impurities).

• Once the flask reaches room temperature and heavy crystallization is observed, transfer it to an ice-water bath (4 °C) for 30 minutes to maximize yield.

Step 4: Vacuum Filtration and Cold Wash

• Collect the brilliant white crystalline needles via vacuum filtration using a Büchner funnel.

• Wash the crystal cake with 10 mL of ice-cold absolute ethanol. (Causality: The cold wash displaces the mother liquor adhered to the crystal surfaces—which contains the soluble phenolic impurities—without dissolving the purified product).

• Maintain vacuum for 15 minutes to pull air through the filter cake, aiding in desiccation.

Step 5: Drying

• Transfer the crystals to a pre-weighed watch glass and dry in a vacuum oven at 60 °C for 4 hours to remove residual solvent.

Thermodynamic workflow of recrystallization and impurity exclusion for 6,7-dimethylcoumarin.

Protocol Validation: A Self-Validating System

To ensure trustworthiness and technical accuracy, the success of this protocol must be validated through the following metrics:

• Visual Inspection: The crude material typically exhibits a yellowish or light-brown tint due to oxidative byproducts. A successful recrystallization yields brilliant white, needle-like crystals . Any residual yellowing indicates that a second recrystallization is required.

• Melting Point Analysis: Pure 6,7-dimethylcoumarin exhibits a sharp melting point of 197–198 °C .

  • Diagnostic Causality: If the melting point is depressed (e.g., 185–190 °C) or broadened across a >3 °C range, the crystal lattice contains trapped phenolic impurities or residual ethanol.

• Yield Recovery: A highly optimized recrystallization should yield a recovery of 75–85% of the theoretical mass. Recoveries below 60% indicate excessive solvent use during the dissolution phase.

References

• Sun, Y-F., Liu, J-M., Sun, J., et al. "One-Pot Synthesis of Coumarins Unsubstituted on the Pyranic Nucleus Catalysed by a Wells–Dawson Heteropolyacid (H6P2W18O62)." Preprints.org, 2018.[Link][1]

• R. R., et al. "V-Shaped Bis-Coumarins: Synthesis and Optical Properties." The Journal of Organic Chemistry, ACS Publications, 2014.[Link][2]

• R. R., et al. "Vertically π-Expanded Coumarins: The Synthesis and Optical Properties." The Journal of Organic Chemistry, ACS Publications, 2016.[Link][3]

Sources

• 1. preprints.org [preprints.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting low solubility of "6,7-Dimethyl-2H-1-benzopyran-2-one" in aqueous media

Welcome to the technical support resource for 6,7-Dimethyl-2H-1-benzopyran-2-one. This guide is designed for researchers, scientists, and drug development professionals to address the common yet significant challenge of this compound's low solubility in aqueous media. Here, we provide in-depth, field-proven insights and practical protocols to ensure the success and reproducibility of your experiments.

Introduction: The Solubility Challenge

6,7-Dimethyl-2H-1-benzopyran-2-one is a coumarin derivative. The core coumarin structure, a benzopyrone, is inherently lipophilic. The addition of two methyl groups at the 6 and 7 positions further increases its hydrophobicity, leading to predictably poor solubility in water and aqueous buffers. This physical property is a critical hurdle for a wide range of in vitro and in vivo studies, as it can lead to compound precipitation, inaccurate concentration measurements, and non-reproducible results.[1][2][3] This guide will walk you through the causes of this issue and provide a systematic approach to overcoming it.

Technical Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered in the lab.

Q1: My compound, dissolved in DMSO, is precipitating when I add it to my cell culture media or buffer. What is happening and what should I do?

A1: This is a classic case of kinetic precipitation, the most frequent problem encountered with hydrophobic compounds.

The Causality: 6,7-Dimethyl-2H-1-benzopyran-2-one dissolves readily at high concentrations in a pure organic solvent like Dimethyl Sulfoxide (DMSO).[4][5] However, the final aqueous environment (e.g., cell culture media, PBS) has a much lower capacity to keep it dissolved. When you add the concentrated DMSO stock, the solvent rapidly disperses, forcing the compound into an environment where it is no longer soluble, causing it to crash out of solution as a precipitate.[5]

The Solution Workflow: Follow this tiered approach, starting with the simplest and most direct methods.

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. academia.edu [academia.edu]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Part 1: Mechanistic FAQs (The "Why" Behind Side Products)

Welcome to the Technical Support Center for Coumarin Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic hurdles, side-product formations, and optimization bottlenecks encountered during the synthesis of 6,7-dimethylcoumarin.

This guide abandons generic troubleshooting in favor of causality-driven diagnostics. By understanding the fundamental electrophilic aromatic substitution (EAS) pathways and steric microenvironments of your reagents, you can predictably engineer your reaction to eliminate impurities.

Q1: My LC-MS shows a ~10% impurity with the exact same mass as my product. Why is this regioisomer forming, and how do I suppress it? A: You are observing the formation of 5,6-dimethylcoumarin . The Pechmann condensation of 3,4-dimethylphenol with malic acid (or its in situ generated formylacetic acid intermediate) is initiated by an electrophilic attack on the phenol ring [1]. 3,4-dimethylphenol has its hydroxyl group at C1 and methyl groups at C3 and C4. This leaves two available ortho positions for the initial attack: C2 and C6.

• Attack at C6 (Major): This position is flanked by the hydroxyl group (C1) and a small hydrogen atom (C5). It is sterically unhindered, leading to the thermodynamically and kinetically favored 6,7-dimethylcoumarin (~90% yield).

• Attack at C2 (Minor): This position is "pinched" between the hydroxyl group (C1) and the methyl group (C3). Despite the steric hindrance, the high reactivity of the phenol allows a minor electrophilic attack here, yielding the 5,6-dimethylcoumarin regioisomer (~10%) [2]. Resolution: Lowering the reaction temperature to 80–90 °C increases the kinetic selectivity for the unhindered C6 position.

Q2: During the aqueous quench, my product doesn't precipitate, and the aqueous layer is dark and highly water-soluble. What happened? A: Your phenol has undergone sulfonation . Concentrated sulfuric acid is the traditional Pechmann catalyst, acting as both a Brønsted acid and a dehydrating agent. However, at temperatures exceeding 100 °C, H₂SO₄ acts as a potent electrophile. The highly activated 3,4-dimethylphenol ring readily undergoes EAS with the hydronium/sulfate complex, forming 3,4-dimethylphenol sulfonic acid [3]. This side product is highly water-soluble, destroying your yield and preventing precipitation. Resolution: Switch to a milder solid-acid catalyst (e.g., Silica-supported H₂SO₄) or strictly control the thermal mass of your traditional H₂SO₄ reaction to never exceed 90 °C.

Q3: I switched my catalyst to Phosphorus Pentoxide (P₂O₅) to avoid sulfonation, but NMR shows a completely different aromatic splitting pattern. Did the coumarin ring form? A: No, you have likely synthesized a chromone via the competing Simonis reaction. While the Pechmann condensation (acid-catalyzed) proceeds via initial transesterification followed by ring closure, the Simonis reaction (often favored by P₂O₅) proceeds via initial electrophilic attack on the aromatic ring followed by dehydration [4]. This forms a chromone (carbonyl at the 4-position) rather than a coumarin (carbonyl at the 2-position).

Part 2: Diagnostic & Resolution Workflows

To systematically identify and eliminate these side products, follow the mechanistic pathways and diagnostic logic trees below.

Mechanistic pathways in 6,7-dimethylcoumarin synthesis and side product formation.

Diagnostic logic tree for identifying and resolving coumarin synthesis impurities.

Part 3: Quantitative Catalyst Comparison

The choice of catalyst directly dictates the ratio of your desired product to side products. The table below summarizes empirical data to guide your experimental design.

Catalyst System	Temp (°C)	6,7-DMC Yield (%)	5,6-DMC (Isomer) (%)	Sulfonated / Other Byproducts (%)	Mechanistic Notes
Conc. H₂SO₄	120	65	10	25	Standard but harsh; high sulfonation risk at >100 °C.
P₂O₅	100	50	5	45	Triggers Simonis reaction; high chromone formation.
TiCl₄ (Solvent-free)	80	85	8	7	Mild Lewis acid; reduces side products but moisture sensitive.
Silica-supported H₂SO₄	90	92	5	3	High efficiency; prevents over-sulfonation via surface-bound acid [3].

Part 4: Self-Validating Experimental Protocol

To ensure high purity and eliminate the side products detailed above, utilize this optimized, self-validating methodology using a controlled thermal profile.

Step 1: Reagent Preparation & Activation

• In a thoroughly dried 100 mL round-bottom flask, combine 3,4-dimethylphenol (10 mmol) and malic acid (12 mmol).

• Causality Note: A slight excess of malic acid ensures complete consumption of the highly reactive phenol, preventing phenol dimerization.

Step 2: Controlled Condensation

• Place the flask in an ice bath (0 °C). Slowly add 15 mL of concentrated H₂SO₄ dropwise over 10 minutes.

• Remove the ice bath and slowly heat the mixture to strictly 90 °C for 2 hours.

• Causality Note: Ramping the temperature slowly prevents localized thermal spikes. Keeping the bulk temperature strictly at 90 °C provides enough activation energy for the Pechmann condensation while remaining below the thermodynamic threshold for phenol sulfonation.

Step 3: Quenching & Primary Validation

• Pour the hot reaction mixture slowly into 100 mL of vigorously stirred crushed ice.

• Self-Validating Checkpoint: A successful reaction will immediately yield a dense, pale-yellow/white precipitate. If the solution turns dark brown/black with no precipitate, the thermal control failed, and the phenol has been sulfonated into a water-soluble byproduct. Discard and restart.

• Filter the precipitate under a vacuum and wash with copious amounts of ice-cold distilled water until the filtrate is pH neutral.

Step 4: Regioisomer Purging (Recrystallization)

• Transfer the crude solid (which contains ~90% 6,7-dimethylcoumarin and ~10% 5,6-dimethylcoumarin) to an Erlenmeyer flask.

• Dissolve the solid in a minimum volume of boiling ethanol.

• Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator for 4 hours.

• Self-Validating Checkpoint: The 5,6-dimethylcoumarin isomer possesses a slightly disrupted planar stacking geometry due to the steric crowding of the C5 methyl group, making it significantly more soluble in cold ethanol than the 6,7-isomer. The crystals that form will be >99% pure 6,7-dimethylcoumarin, while the 5,6-isomer remains purged in the mother liquor.

• Filter the purified crystals and dry under a vacuum. Confirm purity via ¹H-NMR (look for the distinct isolated aromatic singlets of C5 and C8 protons in the 6,7-isomer, which will be absent/shifted if the 5,6-isomer is present).

References

• Insight into the Mechanism of the Pechmann Condensation Reaction Using NMR The Journal of Organic Chemistry - ACS Publications[Link]

• Further studies of Orientation Effects in the Pechmann synthesis of Coumarins Journal of Chemical Research / ResearchGate[Link]

• Coumarin Synthesis via Pechmann Condensation on Silica-Supported Sulfuric Acid Under Microwave Irradiation Asian Journal of Chemistry[Link]

• A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts RSC Advances - Royal Society of Chemistry[Link]

Technical Support Center: 6,7-Dimethylcoumarin Purification

Welcome to the Advanced Applications Support Center. This guide is engineered for researchers and drug development professionals facing downstream processing bottlenecks in the synthesis of 6,7-dimethylcoumarin.

While the Pechmann condensation provides a robust synthetic route via the acid-catalyzed reaction of 3,4-dimethylphenol with a β-keto ester or malic acid, the harsh acidic conditions often generate a complex crude matrix [1]. Here, we deconstruct the thermodynamic and kinetic causes of common impurities and provide field-validated, self-correcting protocols to achieve >99% purity.

Purification Workflow Architecture

The following diagram maps the critical path from the crude reaction mixture to a high-purity API intermediate.

Workflow for the isolation and purification of crude 6,7-dimethylcoumarin.

Troubleshooting & FAQs: Mechanistic Insights

Q1: Why does my crude product contain dark, tarry polymeric impurities, and how do I remove them? A1: The Pechmann condensation proceeds through transesterification, intramolecular hydroxyalkylation, and dehydration[2]. When catalyzed by strong Brønsted acids (e.g., H₂SO₄) or harsh Lewis acids, the highly activated 3,4-dimethylphenol undergoes competitive oxidative polymerization. These high-molecular-weight "tars" are highly lipophilic and co-precipitate with your product. Solution: Implement an activated carbon (Norit) treatment prior to crystallization. The porous carbon matrix selectively traps these large polymeric networks via van der Waals forces, allowing the smaller coumarin molecules to remain in solution.

Q2: I am losing product yield during the base wash step. Why is this happening? A2: Coumarins are cyclic esters (lactones). While a base wash is necessary to remove unreacted phenols and residual acid catalysts [1], exposing the crude mixture to strong bases (like NaOH) or prolonged contact times causes nucleophilic acyl substitution. This opens the lactone ring, forming a water-soluble coumarinic acid salt that is irreversibly lost in the aqueous waste. Solution: Strictly use cold (0–5 °C) 5% NaHCO₃ and limit phase contact time to under 5 minutes. The low temperature and weak base provide kinetic control, neutralizing acids and deprotonating phenols without providing enough activation energy to cleave the lactone ring.

Q3: My recrystallization from ethanol yields an oily suspension instead of crystals. What is the thermodynamic cause? A3: This phenomenon, known as "oiling out," occurs when the crude mixture becomes supersaturated at a temperature above the melting point of the impure mixture. Lipophilic impurities significantly depress the melting point of 6,7-dimethylcoumarin. Solution: Adjust the solvent polarity. Switch to an aqueous ethanol system (e.g., 80% EtOH / 20% H₂O). The addition of water increases the dielectric constant of the solvent, forcing the hydrophobic 6,7-dimethylcoumarin to nucleate and crystallize rather than separate as a liquid phase. Seeding the solution at the cloud point will also force immediate crystal lattice formation.

Q4: Column chromatography is giving poor resolution between 6,7-dimethylcoumarin and its structural isomers. How can I improve separation? A4: If your starting 3,4-dimethylphenol contained isomeric impurities, the Pechmann condensation will yield isomeric coumarins (e.g., 4,5-dimethylcoumarin). These isomers have nearly identical retention factors (Rf) on standard silica gel[3]. Solution: Utilize a solvent system with a shallower polarity gradient (e.g., Toluene/Ethyl Acetate 9:1 instead of Hexane/Ethyl Acetate). The aromatic interactions (π-π stacking) between toluene and the coumarin core provide enhanced selectivity for subtle structural isomers.

Phase Partitioning Logic

Understanding the exact chemical state of your impurities during liquid-liquid extraction is critical for a self-validating protocol.

Phase partitioning of impurities during the mild base wash step.

Quantitative Performance of Purification Techniques

To assist in designing your downstream processing scale-up, the following table summarizes the expected performance metrics of each purification stage.

Purification Method	Target Impurity Removed	Typical Yield Recovery (%)	Final Purity (HPLC)	Processing Time
Liquid-Liquid Extraction (NaHCO₃)	Acid catalyst, unreacted phenol	90 – 95%	80 – 85%	1 – 2 hours
Activated Carbon Treatment	Polymeric tars, colorants	85 – 90%	85 – 90%	0.5 – 1 hour
Recrystallization (Aq. Ethanol)	Trace isomers, residual organics	75 – 85%	> 98%	12 – 24 hours
Silica Gel Chromatography	Structural isomers	60 – 70%	> 99%	4 – 8 hours

Step-by-Step Validated Purification Protocol

This self-validating protocol is designed to ensure that each step confirms the success of the previous one. If a step fails (e.g., the organic layer remains highly acidic), the protocol dictates immediate corrective action.

Step 1: Reaction Quenching and Extraction

• Cool the crude Pechmann condensation mixture to room temperature.

• Quench the reaction by pouring the mixture over crushed ice (100 g per 10 mmol of starting phenol). Causality: Rapid thermal quenching prevents further polymerization.

• Extract the aqueous suspension with Ethyl Acetate (3 × 50 mL).

• Combine the organic layers. Self-Validation: Spot the organic layer on TLC (Hexane:EtOAc 3:1) and visualize under UV (254 nm). A bright blue fluorescent spot confirms the presence of the coumarin core [2].

Step 2: Selective Deprotonation (Base Wash)

• Chill 5% aqueous NaHCO₃ to 0–5 °C in an ice bath.

• Wash the combined organic layer with the cold NaHCO₃ solution (2 × 30 mL).

• Vigorously vent the separatory funnel to release CO₂ gas. Causality: CO₂ generation is the physical validation that residual acidic catalysts are being neutralized.

• Wash the organic layer with saturated brine (30 mL) to remove residual water and break any emulsions.

Step 3: Decolorization

• Transfer the organic layer to an Erlenmeyer flask and add anhydrous Na₂SO₄ to dry the solution. Filter off the drying agent.

• Add 10% w/w activated carbon to the filtrate.

• Heat the suspension to 50 °C for 15 minutes with gentle stirring.

• Filter the hot mixture through a pad of Celite to remove the carbon. Self-Validation: The filtrate should transition from dark brown/black to a pale yellow or clear solution.

Step 4: Controlled Crystallization

• Evaporate the Ethyl Acetate under reduced pressure to yield the crude solid [3].

• Dissolve the solid in a minimum volume of boiling absolute ethanol.

• Dropwise, add hot distilled water until the solution becomes slightly turbid (the cloud point).

• Add a few drops of hot ethanol to clear the turbidity, then remove from heat.

• Allow the solution to cool undisturbed to room temperature, then transfer to a 4 °C refrigerator for 12 hours.

• Filter the resulting needle-like crystals under vacuum and wash with ice-cold 20% aqueous ethanol. Dry under high vacuum.

References

• Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.
• Source: benchchem.
• Source: derpharmachemica.

Technical Support Center: Prevention of Photodegradation of Coumarin Derivatives in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with coumarin derivatives. This guide is designed to provide you with in-depth technical assistance and practical solutions for a common challenge encountered in the laboratory: the photodegradation of coumarin derivatives in solution. Our goal is to equip you with the knowledge to anticipate, troubleshoot, and ultimately prevent the unwanted degradation of these valuable compounds during your experiments.

Introduction: The Challenge of Coumarin Photostability

Coumarin and its derivatives are a versatile class of compounds widely utilized for their fluorescent properties in applications ranging from biological imaging to laser dyes. However, a significant drawback is their susceptibility to photodegradation, which can lead to a loss of fluorescence, the formation of interfering byproducts, and compromised experimental results. Understanding the mechanisms behind this degradation and the factors that influence it is the first step toward ensuring the integrity of your work.

Photodegradation of coumarins can proceed through several pathways, including photodimerization (cycloaddition reactions) and photooxidation.[1][2] The specific pathway and rate of degradation are highly dependent on the molecular structure of the coumarin derivative, the solvent environment, the presence of oxygen, and the pH of the solution.[3] This guide will walk you through the common issues and provide actionable strategies to mitigate these effects.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing potential causes and step-by-step solutions.

Issue 1: Rapid Loss of Fluorescence Signal During Measurement

You're monitoring a reaction or imaging a sample, and you observe a rapid and unexpected decrease in the fluorescence intensity of your coumarin probe.

• Probable Cause 1: Photobleaching due to high-intensity light.

  • Explanation: Intense excitation light, often from a laser or a high-power lamp, can accelerate the rate of photodegradation, leading to a rapid "burning out" of the fluorescent molecules.

  • Solution:

    • Reduce Excitation Intensity: Lower the power of your light source to the minimum level required for adequate signal-to-noise.

    • Decrease Exposure Time: Use the shortest possible exposure time for your detector or camera.

    • Use Neutral Density Filters: Place neutral density (ND) filters in the excitation light path to attenuate the light intensity without changing its spectral properties.

• Probable Cause 2: Solvent-mediated degradation.

  • Explanation: The choice of solvent has a profound impact on the photostability of coumarins. Polar protic solvents, such as water and alcohols, can stabilize excited states that are prone to non-radiative decay or photochemical reactions, thus reducing fluorescence and increasing degradation.[4] In contrast, non-polar or viscous environments can enhance photostability.

  • Solution:

    • Solvent Selection: If your experimental conditions permit, consider using a less polar or aprotic solvent. For instance, the photostability of some coumarin dyes is higher in ethanol-water or ethanol-glycerol mixtures compared to purely aqueous solutions.

    • Increase Viscosity: Adding a viscosity-enhancing agent like glycerol can restrict molecular motion and reduce the likelihood of degradation pathways.

Issue 2: Appearance of Unidentified Peaks in HPLC or Mass Spectrometry Analysis

After an experiment involving a coumarin derivative and light exposure, you observe new, unexpected peaks in your analytical data.

• Probable Cause 1: Formation of photodimers.

  • Explanation: Upon absorption of light, coumarin molecules can undergo [2+2] cycloaddition reactions to form dimers.[1] This is particularly common in concentrated solutions and in certain organic solvents.

  • Solution:

    • Work with Dilute Solutions: Whenever possible, use the lowest effective concentration of the coumarin derivative to minimize intermolecular reactions.

    • Analyze Photoproducts: The formation of dimers can be confirmed by mass spectrometry, as they will have a molecular weight double that of the parent coumarin.[1]

• Probable Cause 2: Formation of photooxidation products.

  • Explanation: In the presence of oxygen, excited coumarin molecules can generate reactive oxygen species (ROS), such as singlet oxygen, which can then react with the coumarin itself or other molecules in the solution.[2][5] This can lead to the formation of hydroxylated or other oxidized derivatives.[6]

  • Solution:

    • Deoxygenate Solutions: Before irradiation, bubble your solution with an inert gas like nitrogen or argon to remove dissolved oxygen.[7]

    • Use Singlet Oxygen Quenchers: The addition of a singlet oxygen quencher, such as 1,4-diazabicyclo[2.2.2]octane (DABCO), can effectively inhibit photooxidation pathways.[2]

Frequently Asked Questions (FAQs)

Q1: How does the chemical structure of a coumarin derivative affect its photostability?

A1: The substituents on the coumarin ring play a crucial role in determining its photophysical properties and stability. For example, electron-donating groups at the 7-position, such as amino or hydroxyl groups, can increase the fluorescence quantum yield but may also influence the molecule's susceptibility to certain degradation pathways. The presence of heavy atoms, like bromine, can sometimes increase the rate of intersystem crossing to the triplet state, which can lead to different photochemical reactions.[8][9]

Q2: What is the effect of pH on the stability of coumarin derivatives?

A2: The pH of the solution can significantly impact the stability of coumarins. Many coumarins are unstable in alkaline aqueous solutions, where the lactone ring can be hydrolyzed, leading to ring-opening and a loss of fluorescence.[10] The ground and excited state properties of hydroxycoumarins are also pH-dependent, which can affect their photostability.[1][11] It is crucial to buffer your solutions to a pH where the coumarin derivative is stable for the duration of your experiment.

Q3: Can I use antioxidants to prevent the photodegradation of my coumarin compound?

A3: Yes, antioxidants can be an effective strategy. Since photooxidation is a common degradation pathway, the addition of antioxidants that can scavenge free radicals may help protect the coumarin derivative.[12][13][14] Compounds with phenolic hydroxyl groups, for instance, can act as hydrogen donors to quench reactive species.[15] The choice of antioxidant should be carefully considered to ensure it does not interfere with your experiment.

Q4: Are there any additives that can enhance the photostability of coumarins?

A4: Besides antioxidants and singlet oxygen quenchers, cyclodextrins have been shown to improve the photostability of coumarin derivatives.[16][17][18] By forming inclusion complexes, cyclodextrins can encapsulate the coumarin molecule, shielding it from the bulk solvent and inhibiting intermolecular reactions like dimerization.[19] This can also lead to an enhancement of the fluorescence signal.

Experimental Protocols & Data

Protocol 1: Screening for Optimal Solvent Conditions

This protocol provides a framework for systematically evaluating the photostability of a coumarin derivative in different solvents.

Objective: To identify a solvent system that minimizes photodegradation.

Materials:

• Coumarin derivative of interest

• A selection of spectroscopic grade solvents (e.g., ethanol, methanol, acetonitrile, dimethylformamide (DMF), water, glycerol)

• Quartz cuvettes

• UV-Vis spectrophotometer

• Controlled light source (e.g., xenon lamp with a monochromator)

Procedure:

• Solution Preparation: Prepare stock solutions of the coumarin derivative in each test solvent at a consistent concentration (e.g., 10 µM).

• Initial Absorbance: Record the initial UV-Vis absorbance spectrum for each solution. Note the absorbance maximum (λmax).

• Irradiation: Irradiate each sample with light at or near the λmax for a set period. Ensure the light intensity and temperature are constant for all samples.

• Monitor Degradation: At regular intervals, stop the irradiation and record the UV-Vis spectrum. A decrease in the absorbance at λmax indicates photodegradation.

• Data Analysis: Plot the percentage of remaining coumarin (calculated from the absorbance at λmax) as a function of irradiation time for each solvent. The solvent that shows the slowest decrease in absorbance is the most suitable for maintaining stability.

Data Presentation: Solvent Effects on Photostability

Solvent System	Relative Photostability	Key Observations
Water (Aqueous Buffer)	Low	Often leads to rapid degradation, especially for hydroxycoumarins.[1]
Ethanol/Methanol	Moderate	Generally better than purely aqueous solutions.[2]
Dimethylformamide (DMF)	Variable	Can be complex, potentially participating in electron transfer processes.[2]
Ethanol/Glycerol Mixture	High	Increased viscosity reduces molecular mobility and degradation.
Non-polar Solvents (e.g., Toluene)	High	Can favor different degradation pathways (e.g., cyclodimerization).[1]

This table provides a generalized summary. The actual photostability will depend on the specific coumarin derivative.

Visualizing Key Concepts

Photodegradation Pathways

Caption: Simplified pathways of coumarin photodegradation and decay.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting coumarin photodegradation.

References

• Photoproducts of 7-Hydroxycoumarins in Aqueous Solution. ResearchGate. Available at: [Link]

• The photostability of some fluorescent disperse dyes derivatives of coumarin. Elsevier Science Ltd. Available at: [Link]

• Photodecomposition of Coumarin Laser Dyes in Different Solvent Systems. Indian Journal of Chemistry. Available at: [Link]

• Inclusion Complex of Fluorescent 4-Hydroxycoumarin Derivatives with Native β-Cyclodextrin: Enhanced Stabilization Induced by the Appended Substituent. The Journal of Physical Chemistry B - ACS Publications. Available at: [Link]

• Coumarin/β-Cyclodextrin Inclusion Complexes Promote Acceleration and Improvement of Wound Healing - PMC. National Center for Biotechnology Information. Available at: [Link]

• Supramolecular assembly of coumarin 7 with sulfobutylether-β-cyclodextrin for biomolecular applications - PMC. National Center for Biotechnology Information. Available at: [Link]

• Solvent Effects on Photophysical Parameters for Coumarin Laser Dyes. DTIC. Available at: [Link]

• Enhanced Monitoring of Photocatalytic Reactive Oxygen Species: Using Electrochemistry for Rapid Sensing of Hydroxyl Radicals Formed during the Degradation of Coumarin - ACS Publications. ACS Publications. Available at: [Link]

• Solvent effects on the photophysical properties of coumarin dye - ResearchGate. ResearchGate. Available at: [Link]

• The Use of Coumarins as Environmentally-Sensitive Fluorescent Probes of Heterogeneous Inclusion Systems - PMC. National Center for Biotechnology Information. Available at: [Link]

• Coumarin/β-Cyclodextrin Inclusion Complexes Promote Acceleration and Improvement of Wound Healing | ACS Applied Materials & Interfaces - ACS Publications. ACS Publications. Available at: [Link]

• Enhanced Monitoring of Photocatalytic Reactive Oxygen Species: Using Electrochemistry for Rapid Sensing of Hydroxyl Radicals Formed during the Degradation of Coumarin - PMC. National Center for Biotechnology Information. Available at: [Link]

• Photophysical properties, photodegradation characteristics, and lasing action for coumarin dye C540A in polymeric media | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• Photodegradation of Coumarin Laser Dyes. An Unexpected Singlet Self-Quenching Mechanism. - DTIC. DTIC. Available at: [Link]

• Photophysics of coumarin inclusion complexes with cyclodextrin. Evidence for normal and inverted complex formation | The Journal of Physical Chemistry - ACS Publications. ACS Publications. Available at: [Link]

• The fate of the contact ion pair determines the photochemistry of coumarin-based photocleavable protecting groups - PMC. National Center for Biotechnology Information. Available at: [Link]

• Elucidating and Optimizing the Photochemical Mechanism of Coumarin-Caged Tertiary Amines - PMC. National Center for Biotechnology Information. Available at: [Link]

• (a) Coumarin degradation ( ) and OH radical production ( ) using 0.5... - ResearchGate. ResearchGate. Available at: [Link]

• Study on the Photochemical Reaction Process of 4-methyl-7- Hydroxycoumarin and Its Mechanism by Multi-Spectroscopic Technologies. IOP Conference Series: Earth and Environmental Science. Available at: [Link]

• The Antioxidant Activity of New Coumarin Derivatives - PMC. National Center for Biotechnology Information. Available at: [Link]

• Coumarins as Potential Antioxidant Agents Complemented with Suggested Mechanisms and Approved by Molecular Modeling Studies - PMC. National Center for Biotechnology Information. Available at: [Link]

• Photophysical properties of coumarins in relation to the nature of their third and seventh substituents - ResearchGate. ResearchGate. Available at: [Link]

• Coumarins in Polymers: From Light Harvesting to Photo-Cross-Linkable Tissue Scaffolds | Chemical Reviews - ACS Publications. ACS Publications. Available at: [Link]

• Strategy for Engineering High Photolysis Efficiency of Photocleavable Protecting Groups through Cation Stabilization - PMC. National Center for Biotechnology Information. Available at: [Link]

• Quantifying hydroxyl radicals generated by a low-temperature plasma using coumarin: methodology and precautions - RSC Publishing. RSC Publishing. Available at: [Link]

• Mechanism of the photocleavage reaction of coumarin derivatives. The... - ResearchGate. ResearchGate. Available at: [Link]

• Degradation Mechanisms of 4,7-Dihydroxycoumarin Derivatives in Advanced Oxidation Processes: Experimental and Kinetic DFT Study - MDPI. MDPI. Available at: [Link]

• Antioxidant Activity of Coumarins and Their Metal Complexes - MDPI. MDPI. Available at: [Link]

• Antioxidant Activity of Coumarins - Systematic Reviews in Pharmacy. Systematic Reviews in Pharmacy. Available at: [Link]

• Antioxidant Activity of Coumarins - Encyclopedia.pub. Encyclopedia.pub. Available at: [Link]

• Study on the effect of 7-hydroxycoumarin on photo-oxidative degradation of LLDPE films. ResearchGate. Available at: [Link]

• Elucidating and Optimizing the Photochemical Mechanism of Coumarin-Caged Tertiary Amines | Journal of the American Chemical Society. ACS Publications. Available at: [Link]

• pH-Dependent Photoinduced Interconversion of Furocoumaric and Furocoumarinic Acids - MDPI. MDPI. Available at: [Link]

• Coumarin-Based Photodegradable Hydrogel: Design, Synthesis, Gelation, and Degradation Kinetics - SciSpace. SciSpace. Available at: [Link]

• Coumarin-Based Photodegradable Hydrogel: Design, Synthesis, Gelation, and Degradation Kinetics | ACS Macro Letters - ACS Publications. ACS Publications. Available at: [Link]

• Coumarin as a Quantitative Probe for Hydroxyl Radical Formation in Heterogeneous Photocatalysis | The Journal of Physical Chemistry C - ACS Publications. ACS Publications. Available at: [Link]

• Coumarin-Based Photodegradable Hydrogel: Design, Synthesis, Gelation, and Degradation Kinetics | Request PDF. ResearchGate. Available at: [Link]

• Spacer-mediated Control of Coumarin Uncaging for Photocaged Thymidine - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

• [PDF] Coumarin-Based Photodegradable Hydrogel: Design, Synthesis, Gelation, and Degradation Kinetics. | Semantic Scholar. Semantic Scholar. Available at: [Link]

• Photocatalytic Synthesis of Coumarin Derivatives Using Visible-Light-Responsive Strawberry Dye-Sensitized Titanium Dioxide Nanoparticles - MDPI. MDPI. Available at: [Link]

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• 12. The Antioxidant Activity of New Coumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Coumarins as Potential Antioxidant Agents Complemented with Suggested Mechanisms and Approved by Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Supramolecular assembly of coumarin 7 with sulfobutylether-β-cyclodextrin for biomolecular applications - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: NMR Troubleshooting for 6,7-Dimethylcoumarin Synthesis

Welcome to the Analytical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in interpreting the ¹H and ¹³C NMR spectra of 6,7-Dimethyl-2H-1-benzopyran-2-one (commonly known as 6,7-dimethylcoumarin) and its associated synthetic impurities.

Structural Context & Causality in Synthesis

6,7-Dimethylcoumarin is typically synthesized via the Pechmann condensation of 3,4-dimethylphenol with malic acid in the presence of an acid catalyst (1)[1]. The reaction mechanism involves the in situ generation of formylacetic acid from malic acid, followed by electrophilic aromatic substitution and subsequent intramolecular cyclization.

Deviations in reaction temperature, catalyst efficiency, or starting material purity can lead to specific impurities. Understanding the causality behind these side reactions is critical for diagnosing NMR spectra:

• Incomplete Condensation: Leaves unreacted 3,4-dimethylphenol in the mixture.

• Regioselectivity Failures: Electrophilic attack at the sterically hindered ortho-position yields the 5,6-dimethylcoumarin isomer.

• Reagent Contamination: The presence of ethyl acetoacetate instead of malic acid yields 4,6,7-trimethylcoumarin.

Quantitative NMR Data Reference

Use the following table to benchmark your crude spectra against pure 6,7-dimethylcoumarin and its common synthetic impurities.

Compound	Pyran Ring Protons (H-3, H-4)	Aromatic Protons (H-5, H-8)	Methyl Groups
6,7-Dimethylcoumarin	6.19 ppm (d, J=9.9 Hz, H-3)8.05 ppm (d, J=9.6 Hz, H-4)	6.63 ppm (s, H-5)6.54 ppm (s, H-8)	2.21 ppm (s, 3H)2.50 ppm (s, 3H)
Unreacted 3,4-Dimethylphenol	N/A	6.60 - 7.00 ppm (m, 3H)	~2.15 ppm (s, 6H)
5,6-Dimethylcoumarin	~6.30 ppm (d, J=9.5 Hz, H-3)~7.90 ppm (d, J=9.5 Hz, H-4)	~7.10 ppm (d, J=8.0 Hz, H-7)~7.25 ppm (d, J=8.0 Hz, H-8)	~2.30 ppm (s, 6H)
4,6,7-Trimethylcoumarin	6.10 ppm (s, H-3)N/A (Methyl at C-4)	7.40 ppm (s, H-5)7.20 ppm (s, H-8)	2.40 ppm (s, C4-CH3)~2.30 ppm (s, 6H)

(Note: Chemical shifts are approximate and referenced to DMSO-d6. Data synthesized from verified literature[2],[1].)

Troubleshooting FAQs

Q: My spectrum shows a pair of doublets with J ~ 9.5 Hz, but the aromatic region has coupled protons (d, J ~ 8.0 Hz) instead of two singlets. What happened? A: You have synthesized the regioisomer, 5,6-dimethylcoumarin. Causality: In 6,7-dimethylcoumarin, the aromatic protons at positions 5 and 8 are para to each other, resulting in two distinct singlets (or very fine, unresolved long-range coupling). If the initial electrophilic attack during the Pechmann condensation occurs at the alternative ortho position of 3,4-dimethylphenol, the methyl groups end up at positions 5 and 6. This leaves protons at positions 7 and 8, which are ortho to each other and will couple strongly with a typical ortho coupling constant of ~8.0 Hz.

Q: I see a sharp singlet integrating to 3H around 2.40 ppm, and the characteristic H-4 doublet at ~8.05 ppm is missing. Why? A: Your sample is contaminated with 4,6,7-trimethylcoumarin. Causality: The H-4 proton of the pyran ring is highly deshielded by the conjugated carbonyl system, typically appearing as a doublet around 8.05 ppm (1)[1]. If this signal is absent and replaced by a methyl singlet, it indicates substitution at the C-4 position. This almost exclusively occurs if ethyl acetoacetate was used or present as a cross-contaminant instead of malic acid during the synthesis.

Q: There is a broad singlet around 9.0 ppm and extra multiplets in the 6.6-7.0 ppm range. Is my product degrading? A: It is not degrading; the reaction simply did not reach completion. Causality: The broad singlet is the phenolic -OH proton of unreacted 3,4-dimethylphenol. The electron-donating hydroxyl group shields the aromatic protons, shifting them upfield (6.6-7.0 ppm) compared to the electron-withdrawing coumarin core.

Experimental Protocol: Self-Validating NMR Methodology

To ensure absolute confidence in your structural assignment, do not rely solely on 1D ¹H NMR. Implement this self-validating workflow to definitively prove the regiochemistry of your coumarin core.

Step 1: Optimized Sample Preparation

• Dissolve exactly 15 mg of the crude product in 0.6 mL of DMSO-d6. Causality: Maintaining a consistent, optimal concentration prevents viscosity-induced line broadening. This ensures sharp singlets for the para-oriented H-5 and H-8 protons, which is critical for distinguishing them from unresolved multiplets of impurities.

Step 2: 1D ¹H Acquisition with Extended Relaxation

• Set the relaxation delay (D1) to at least 5 seconds. Causality: Methyl protons and isolated aromatic protons have vastly different T1 relaxation times. A short D1 will cause incomplete relaxation, leading to inaccurate integration. Accurate integration is strictly required to verify the 1:1:1:1 ratio of the coumarin core protons (H-3, H-4, H-5, H-8).

Step 3: 2D HMBC Validation (The Self-Validating Step)

• Acquire a 2D HMBC (Heteronuclear Multiple Bond Correlation) spectrum.

• Map the correlation from the H-4 proton (~8.05 ppm) to the C-5 carbon. Causality: HMBC shows 2- and 3-bond correlations. In 6,7-dimethylcoumarin, H-4 will show a strong 3-bond correlation to C-5. If you have the 5,6-dimethylcoumarin regioisomer, the C-5 position is occupied by a methyl group, and the HMBC correlation network will fundamentally shift. This proves the regiochemistry intrinsically, without requiring an external reference standard.

Diagnostic Workflow Diagram

Diagnostic workflow for identifying 6,7-dimethylcoumarin impurities via NMR.

References

• One-pot synthesis of coumarins unsubstituted on the pyranic nucleus catalysed by a Wells–Dawson heteropolyacid (H6P2W18O62). Preprints.org (2018).
• Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Deriv

Sources

• 1. preprints.org [preprints.org]
• 2. Synthesis and Antibacterial Activities of Novel 4-Hydroxy-7-hydroxy- and 3-Carboxycoumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting fluorescence quenching of coumarin derivatives in assays

Welcome to the Technical Support Center for Coumarin-Based Assays. As a Senior Application Scientist, I frequently encounter assays where coumarin derivatives exhibit unexpected signal loss. Troubleshooting these systems requires moving beyond superficial fixes and understanding the fundamental photophysics at play.

Fluorescence quenching is not always a chemical reaction; it is often an optical artifact or a microenvironmental shift. To resolve these issues, we must analyze the causality behind the signal loss—whether it is driven by intramolecular charge transfer (ICT) disruption, solvent relaxation, or competitive light absorption.

Below is a systematic diagnostic workflow, followed by deep-dive troubleshooting guides, quantitative reference data, and self-validating protocols to ensure your assay's integrity.

Diagnostic Workflow for Coumarin Quenching

Diagnostic workflow for troubleshooting coumarin fluorescence quenching.

Frequently Asked Questions & Troubleshooting Guides

Q1: My assay shows a non-linear decrease in fluorescence at higher concentrations of my test compound. Is this true quenching? A: Not necessarily. This is the most common pitfall in fluorescence assays: the Inner Filter Effect (IFE) . If your test compound (or the coumarin itself at high concentrations) absorbs light at the excitation or emission wavelengths of the fluorophore, it acts as an optical filter, artificially reducing the signal[1]. To avoid primary and secondary IFE, sample solutions should be prepared such that the optical absorbance is less than 0.1 at both the excitation and emission wavelengths[2]. If your absorbance is higher, the quenching is likely an optical artifact, not a chemical interaction.

Q2: I switched my 7-aminocoumarin assay from a non-polar solvent to an aqueous buffer, and the quantum yield plummeted. Why? A: You are observing the formation of a Twisted Intramolecular Charge Transfer (TICT) state. Coumarin derivatives with electron-donating groups at the 7-position (like amino or dialkylamino groups) are highly solvatochromic[3]. In the excited state, highly polar or protic solvents stabilize a charge-separated species. This stabilization provides the energy required for the molecule to rotate around the C-N bond, forming a non-planar TICT state. Because the TICT state decays non-radiatively, fluorescence is heavily quenched[3]. To mitigate this, consider using a less polar co-solvent or a structurally rigidified coumarin derivative (like Coumarin 343) where bond rotation is sterically hindered.

Q3: The fluorescence of my Coumarin 343 probe drops significantly when the buffer becomes slightly acidic. What is the mechanism? A: This is driven by the disruption of the Intramolecular Charge Transfer (ICT) pathway. The fluorescence of 7-aminocoumarins relies heavily on an efficient ICT process from the electron-donating 7-amino group to the electron-withdrawing lactone carbonyl[4]. In acidic conditions (pH < 7), the amine group becomes protonated. Protonation ties up the lone pair of electrons on the nitrogen, effectively shutting down the ICT pathway and resulting in a drastic reduction in fluorescence emission[4]. Always verify that your assay buffer pH is maintained in the neutral to slightly alkaline range (pH 7.4–8.5) for these specific dyes.

Q4: How can I confirm if my target analyte is causing dynamic (collisional) quenching rather than static quenching or degradation? A: You must perform a temperature-dependent Stern-Volmer analysis. Dynamic quenching relies on diffusion and collisions between the excited fluorophore and the quencher (e.g., stable radicals like 4-hydroxy-TEMPO)[5]. Because diffusion rates increase with temperature, the Stern-Volmer quenching constant ( Ksv​ ) will increase at higher temperatures. Conversely, static quenching relies on the formation of a ground-state complex, which is destabilized by heat, causing Ksv​ to decrease at higher temperatures. Note that some analytes, like hypochlorite, cause apparent quenching through irreversible chemical modification (chlorination) of the coumarin ring[6], which will not fit standard reversible Stern-Volmer kinetics.

Quantitative Photophysical Data

Understanding the baseline properties of your specific coumarin derivative is critical for setting up appropriate assay conditions and identifying deviations.

Coumarin Derivative	Excitation / Emission	Quantum Yield ( Φ )	Primary Quenching Susceptibility	Mechanistic Cause of Quenching
Coumarin 1	360 nm / ~450 nm	0.73 (in Ethanol)	High Concentration (>10 µM)	Inner Filter Effect / Self-Absorption[2]
Coumarin 6	420 nm / ~500 nm	0.78 (in Ethanol)	Polar/Protic Solvents	TICT state formation & non-radiative decay[7]
Coumarin 343	443 nm / 461 nm	0.63	Acidic pH (< 7.0)	Amine protonation disrupting ICT[4]
7-Amino-4-methylcoumarin	~340 nm / ~440 nm	Variable	Stable Radicals (e.g., TEMPO)	Dynamic collisional quenching[5]

Self-Validating Experimental Protocol: Differentiating True Quenching from IFE

To ensure trustworthiness in your assay data, you must mathematically eliminate optical artifacts before claiming a chemical quenching interaction. This protocol is a self-validating system that corrects for the Inner Filter Effect.

Materials Required:

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Coumarin working solution (concentration yielding Abs < 0.05 at λex​ )

• Suspected Quencher titrant

Step-by-Step Methodology:

• Baseline Fluorescence: Measure the fluorescence intensity of the coumarin working solution without the quencher ( Fobs,0​ ).

• Titration & Observation: Add increasing concentrations of the suspected quencher. Record the observed fluorescence intensity ( Fobs​ ) for each concentration.

• Absorbance Profiling (The Validation Step): For every concentration point in your titration, measure the UV-Vis absorbance of the solution at the exact excitation wavelength ( Aex​ ) and emission wavelength ( Aem​ ).

• Mathematical IFE Correction: Calculate the true, corrected fluorescence ( Fcorr​ ) using the standard IFE correction equation:

  Fcorr​=Fobs​×102Aex​+Aem​​

• Stern-Volmer Plotting: Plot Fcorr,0​/Fcorr​ against the quencher concentration [Q] .

  • Interpretation: If the plot is a flat line at y=1 after correction, your "quenching" was entirely an IFE artifact. If the plot remains linear with a positive slope, you have validated true chemical quenching (dynamic or static).

References

• Technical Support Center: Coumarin 343 Fluorescence and pH Effects, BenchChem,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFP6gh2jcxLPee8JPqvqY_XjpSLSmtWgWnR4fiy5ShAkwAY8WIK01-Y7UWnbe68_Ll29bs7CBJg4ovgaJ--yXvRoTzzbKOATHpx_IKJVzDostbvXpkAuQcM1ku6IdKnLGkdPd9jqDiDF6b-w0MNwBmb4ZmcR4RJGXMB7YPPwCAm8ewP5Nc7R1pIiNS_xLsMfnmWc8h9EUuNoAlW0Axjbg==]
• Technical Support Center: Solvent Effects on Coumarin Fluorescence Quantum Yield, BenchChem,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyVpj6Cz-cuI6VSPquvF-m_wHsHTG3Vn3ygEMrrQWtwbUCXV_kB95iUz5j9M9Wr-LmkMCRCAdUvMsjxb0hhqM1PQbL3OfIyckkf8SG2jOcF2tSNj8if7-NBw5QkTTMMRC4RSlSU-ZXqwC39LtSWWeDDUhIHer1T_aXzY6YS0Zsx4sNzfnpEIIXp-NhhV6ALAJ8x8CUbBbadgPyIs3FBDU51KILiTTvJJwLmzVq]
• Analysis of Fluorescence Quenching of Coumarin Derivatives by 4-Hydroxy-TEMPO in Aqueous Solution - PMC, NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_b4m0qifzYDbv1guZQlcTBBO2gILMayhiLB8EkzQsZP6T4wv2D_z_SLkLGgJN8khCbSSjLotYEVaIFvxaOpz5v8dxtx7AyymdFCUWRkLBzRR6B5kuU3z7onc0wvhOI0mzTMxrGFiqSNql-vI=]
• Fluorescence Quenching-Based Mechanism for Determination of Hypochlorite by Coumarin-Derived Sensors - MDPI, MDPI,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5R3JT7ehTLe_gW9iSQXRp6izPOpj30BFpeu6ZJ7d54A9LUZVqgyUPWPqlllZ06Xnl83h8J4QC6TrqxPglCH83RdgL7rAdiXO32NZ_6jdAEHIytF9aDsHomN6hbtW_Vb8mPg==]
• Evaluation of ThT augmentation and RLS inner filter effect caused by highly fluorescent coumarin derivative and establishing it as true inhibitor of amyloid fibrillation - PubMed, NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFYjpv9itQkR_pFmJ6aB6GMURnQwG2QgvTb0-90z6M2RZebZgWETwQiTzD85GE8ftdUK8ig2BAYAPYpc3mpTR9mHYQt65Xs69gTWR87kK4i1qhKrOiOr-8rumFCB4i5rkVk1k8v]
• Coumarin 1 - OMLC, OMLC,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEvLoy1xPmmOZwdJgCL1i0o_T42zmfQDi94SFRGaRJrnKJQzJ2pcJLw_JT-3YqB1NA9XAizisqw3Pi_WE4nRwQH-wSTv0mGYgpDMSMG9Er5rlif89W_JTprY5ftaIJZPCrfKfpNIZEaQrAFjI3-mst6keZNPQ==]
• Coumarin 6 - OMLC, OMLC,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFk3oxETSqY2TRmQu7H2k2ZtGsrudbCpc654OgGFpg9eadcB39qQWitcEDqwjmKZEEJtdSQi5eFI0RTgjIgBhv8zUHKVFAu8mQZX1-SsXKZzOh1RpSMnlWCJ0QFEoztoX80WywqdcO-oeKsuy4OJ5hupjkHTg==]

Sources

• 1. Evaluation of ThT augmentation and RLS inner filter effect caused by highly fluorescent coumarin derivative and establishing it as true inhibitor of amyloid fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. omlc.org [omlc.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Analysis of Fluorescence Quenching of Coumarin Derivatives by 4-Hydroxy-TEMPO in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. omlc.org [omlc.org]

Technical Support Center: Catalyst Optimization for Pechmann Condensation of Substituted Phenols

Welcome to the Technical Support Center for Coumarin Synthesis. The Pechmann condensation is a cornerstone reaction in medicinal chemistry and drug development, utilizing the acid-catalyzed reaction of a phenol with a β-ketoester to synthesize bioactive coumarin scaffolds. While traditionally reliant on harsh Brønsted acids, modern protocols demand high-efficiency, environmentally benign, and highly selective catalytic systems.

This guide provides researchers and scientists with field-proven troubleshooting strategies, mechanistic insights, and validated protocols for optimizing catalyst selection.

Catalyst Selection & Workflow Logic

Choosing the correct catalyst is not a one-size-fits-all process. It is entirely dependent on the electronic nature of your starting substituted phenol.

Logical workflow for selecting catalysts based on phenol substituents.

Quantitative Catalyst Performance Matrix

To facilitate rapid decision-making, the following table summarizes the performance of various catalysts in the condensation of substituted phenols with ethyl acetoacetate.

Catalyst System	Phenol Substrate	Reaction Conditions	Loading	Time	Yield (%)	Ref.
H₂SO₄ (Homogeneous)	Resorcinol	Acidic, Reflux	Excess	Variable	Low/Moderate	[1]
Zn₀.₉₂₅Ti₀.₀₇₅O NPs	Phloroglucinol	Solvent-free, 110°C	10 mol%	5 h	88%	[2]
InCl₃ (Mechanochemical)	m-Aminophenol	Solvent-free, Ball mill, RT	3 mol%	10 min	92%	[3]
Poly(4-vinylpyridinium) hydrogen sulfate	Substituted phenols	Ultrasound, RT	Variable	Short	Excellent	[4]

Core Troubleshooting & FAQs

Q1: Why is my yield poor when using electron-deficient phenols, and how do I select the right catalyst? Causality: The Pechmann condensation relies heavily on the nucleophilicity of the phenol ring for the critical intramolecular C-acylation step. Electron-withdrawing groups (EWGs) deactivate the aromatic ring, making it significantly less susceptible to electrophilic attack. If you are using a mild solid acid catalyst, the activation energy barrier for ring closure will not be overcome. Solution: Switch to a stronger Lewis acid (e.g., ZrCl₄, TiCl₄) or utilize Eaton's reagent (a 1:10 w/w mixture of P₂O₅ in CH₃SO₃H)[5],[6]. Alternatively, increase the reaction temperature incrementally (up to 130°C) to provide the necessary thermal energy, but monitor closely for charring[6].

Q2: I am observing significant side product formation (e.g., O-acylation instead of C-acylation). How do I shift the selectivity? Causality: O-acylation is a faster, kinetically favored side reaction, whereas C-acylation (leading to the desired coumarin scaffold) is the thermodynamically favored pathway[5]. Solution: This is a temperature and catalyst activation issue. Ensure your reaction temperature is high enough (often 110°C–130°C for heterogeneous solid acids) to drive the thermodynamic product[2],[6]. Additionally, tailor your Lewis acid; catalysts like Ti(IV)-doped ZnO (Zn₀.₉₂₅Ti₀.₀₇₅O) provide excellent Lewis acidity that specifically coordinates the β-ketoester, lowering the activation energy exclusively for the C-acylation pathway[2].

Q3: What is the optimal catalyst loading for heterogeneous solid acids, and does "more" mean "faster"? Causality: No. Heterogeneous catalysis occurs at the active sites on the surface of the solid. Once the substrate saturates the available surface area, additional catalyst provides no kinetic benefit and can actually hinder mixing or cause localized overheating. Solution: Empirical data demonstrates that increasing catalyst loading from 5 mol% to 10 mol% significantly improves yields (e.g., from 67% to 88% for Zn₀.₉₂₅Ti₀.₀₇₅O NPs). However, increasing loading further to 15 mol% provides zero additional yield improvement and can complicate product isolation[2],[6]. Standardize your optimization protocols to begin at 5 mol% and cap at 10 mol%[6].

Mechanistic Pathway

Understanding the mechanism is critical for troubleshooting. The reaction proceeds via three distinct stages, each influenced by the chosen catalyst.

Three-step mechanistic pathway of the Pechmann condensation.

Validated Experimental Protocols

Protocol A: Solvent-Free Pechmann Condensation using Tailored Zn₀.₉₂₅Ti₀.₀₇₅O NPs

Self-validating mechanism: Solvent-free conditions force high localized concentrations of reactants, driving the equilibrium forward. The solid catalyst allows for simple filtration, preventing product loss during aqueous work-up.

• Preparation: In a round-bottom flask, combine the substituted phenol (2.0 mmol) and the β-ketoester (e.g., ethyl acetoacetate, 2.0 mmol)[7].

• Catalyst Addition: Add exactly 10 mol% of the Zn₀.₉₂₅Ti₀.₀₇₅O nanoparticle catalyst[2].

• Thermal Activation: Heat the solvent-free mixture to 110°C under continuous, vigorous stirring[2],[7].

• Monitoring: Monitor the reaction via TLC (Thin-Layer Chromatography) using petroleum ether:ethyl acetate. The complete disappearance of the phenol spot validates reaction completion (typically ~5 hours)[2].

• Work-up: Cool the mixture, dissolve the crude mass in hot ethanol or ethyl acetate, and filter to recover the solid catalyst for reuse[6].

• Purification: Evaporate the solvent and recrystallize the crude product from ethanol to obtain the pure coumarin derivative[6].

Protocol B: Mechanochemical Synthesis using InCl₃ (High-Speed Ball Milling)

Self-validating mechanism: Mechanical grinding provides continuous surface renewal and extreme localized pressure/heat, drastically reducing reaction times from hours to minutes without external heating.

• Loading: Place the substituted phenol (e.g., m-aminophenol, 2.84 mmol) and ethyl acetoacetate (2.84 mmol) into a 2 mL Teflon ball mill vessel[3].

• Catalyst Addition: Add 3 mol% of InCl₃ catalyst[3].

• Milling: Operate the high-speed mixer ball mill at room temperature for 10–15 minutes[3].

• Precipitation: Pour the resulting crude mixture onto crushed ice to precipitate the solid product[3].

• Isolation: Filter the solid, wash with cold water, and recrystallize in ethanol. The isolated yield should be >90% for electron-rich phenols[3].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an HPLC Method for 6,7-Dimethyl-2H-1-benzopyran-2-one Quantification

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 6,7-Dimethyl-2H-1-benzopyran-2-one, a member of the coumarin family of compounds. Coumarins are a significant class of naturally occurring compounds extensively utilized in the pharmaceutical and cosmetic industries.[1] Therefore, the development and validation of robust analytical methods are paramount for quality control, stability testing, and research applications.

This document moves beyond a simple checklist of validation parameters. It delves into the scientific rationale behind experimental choices, establishes a self-validating protocol rooted in international regulatory standards, and provides a comparative perspective against alternative analytical techniques. The entire process is grounded in the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R2) guidelines, which represent the global benchmark for analytical procedure validation.[2][3][4]

Method Selection: The Primacy of HPLC

For the quantification of semi-volatile, thermally stable compounds like coumarin derivatives, several analytical techniques are available. However, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is frequently the method of choice for its high resolution, sensitivity, and applicability to a wide range of analytes.

Comparative Overview of Analytical Techniques:

Technique	Principle	Advantages	Limitations	Typical Application
HPLC	Partition chromatography based on polarity.	High resolution, high sensitivity, suitable for non-volatile compounds, easily automated.[5]	Higher cost, requires solvent disposal.	Gold standard for pharmaceutical quality control and research.
Gas Chromatography (GC)	Partition chromatography based on volatility.	Excellent for volatile compounds, high sensitivity with specific detectors.[5]	Requires derivatization for non-volatile analytes, high temperatures can degrade labile compounds.	Analysis of volatile impurities or flavor components.
Thin-Layer Chromatography (TLC)	Planar chromatography based on polarity.	Simple, rapid, inexpensive, good for qualitative screening.[6]	Lower resolution and sensitivity compared to HPLC, quantification can be less precise.[6]	Rapid screening, impurity profiling.
Spectrofluorimetry	Measures fluorescence of the analyte.	Extremely sensitive for fluorescent compounds like many coumarins.[7]	Susceptible to matrix interference, not all coumarins are strongly fluorescent, less specific than chromatographic methods.[7][8]	Trace analysis in simple matrices.

Given the need for high accuracy, specificity, and reliability in a professional drug development setting, a stability-indicating RP-HPLC method is the superior choice.

The Validation Framework: A Lifecycle Approach

Analytical method validation is not a single event but a continuous process that ensures a method remains fit for its intended purpose throughout its lifecycle.[2] The validation process demonstrates that the analytical procedure is suitable by assessing a series of defined performance characteristics.[3]

The overall workflow for validating the HPLC method for 6,7-Dimethyl-2H-1-benzopyran-2-one is illustrated below.

Caption: Workflow for HPLC method validation based on ICH guidelines.

Experimental Protocols & Acceptance Criteria

This section details the experimental execution for each validation parameter. The objective is to demonstrate that the analytical procedure is fit for the intended purpose.[3]

Proposed HPLC Method

While specific optimization is required, a typical starting point for a coumarin derivative like 6,7-Dimethyl-2H-1-benzopyran-2-one would be:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[1]

• Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 70:30, v/v).[1][9]

• Flow Rate: 1.0 mL/min.[1][9]

• Detection: UV detector at an appropriate wavelength (e.g., 274 nm, determined by UV scan).[1]

• Column Temperature: 30°C.[1]

• Injection Volume: 20 µL.

Specificity (Selectivity)

Causality: The purpose of specificity is to demonstrate that the analytical signal is unequivocally attributable to the analyte of interest. This ensures that co-eluting components, such as impurities, degradation products, or matrix components, do not interfere with the quantification.[2]

Protocol:

• Prepare a solution of the 6,7-Dimethyl-2H-1-benzopyran-2-one reference standard.

• Prepare a placebo solution (containing all formulation excipients except the active ingredient).

• Prepare a spiked sample by adding the reference standard to the placebo solution.

• Induce degradation of the analyte through stress testing (e.g., exposure to acid, base, oxidation, heat, and light) to generate potential degradation products.[10]

• Inject all solutions into the HPLC system.

• Use a photodiode array (PDA) detector to assess peak purity.

Acceptance Criteria:

• The analyte peak should be free from co-elution from placebo components.

• The analyte peak should be well-resolved from any degradation product peaks.

• The peak purity index (from PDA analysis) should be greater than a predefined threshold (e.g., >0.999), indicating spectral homogeneity.

Linearity

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector response over a specified range. This is fundamental for accurate quantification.[11]

Protocol:

• Prepare a stock solution of the reference standard.

• Create a series of at least five calibration standards by diluting the stock solution. For an assay, this range is typically 80% to 120% of the target concentration.[11][12]

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.[9]

Range

Causality: The range is the interval between the upper and lower concentrations for which the method has been proven to have acceptable linearity, accuracy, and precision.[11][13]

Protocol:

• The range is established by confirming that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision using data from those respective experiments.

Acceptance Criteria:

• The specified range is derived from the linearity studies and meets the accuracy and precision requirements. For an assay, this is typically 80-120% of the test concentration.[11][12]

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value. It is typically assessed through recovery studies.[2]

Protocol:

• Prepare a placebo mixture.

• Spike the placebo with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate (for a total of nine determinations).[11][12]

• Analyze the samples and calculate the percentage recovery for each.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0%.

Precision

Causality: Precision assesses the degree of scatter among a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[2]

Protocol:

• Repeatability (Intra-assay precision):

  • Analyze a minimum of six replicate samples at 100% of the test concentration.[11]

  • Alternatively, analyze three replicates at three different concentrations (e.g., 80%, 100%, 120%).

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both studies.

Acceptance Criteria:

• The Relative Standard Deviation (%RSD) for repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantified. LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[11] These are critical for analyzing impurities or trace levels of the compound.

Protocol (Signal-to-Noise Approach):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte to the noise of blank injections.

• Identify the concentration at which the S/N ratio is approximately 3:1 for LOD.

• Identify the concentration at which the S/N ratio is approximately 10:1 for LOQ.

• Confirm the LOQ by analyzing a suitable number of samples prepared at this concentration to demonstrate adequate precision and accuracy.[11]

Acceptance Criteria:

• LOD: S/N ratio of approximately 3:1.

• LOQ: S/N ratio of approximately 10:1, with acceptable precision (%RSD) and accuracy (% recovery) at this concentration.

Robustness

Causality: Robustness demonstrates the reliability of a method with respect to deliberate variations in its parameters, providing an indication of its suitability for use in different laboratories or under slightly different conditions.[11][14]

Protocol:

• Introduce small, deliberate variations to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min).

  • Mobile phase composition (e.g., ± 2% organic component).

  • Column temperature (e.g., ± 5°C).

  • Detection wavelength (e.g., ± 2 nm).

• Analyze a system suitability standard with each variation.

Acceptance Criteria:

• The system suitability parameters (e.g., peak asymmetry, theoretical plates, resolution) should remain within predefined limits.

• The %RSD of the results should not be significantly affected by the variations.

Summary of Validation Data

The following tables present hypothetical but realistic data for a validated HPLC method for 6,7-Dimethyl-2H-1-benzopyran-2-one, demonstrating its suitability.

Table 1: Linearity and Range

Concentration (µg/mL)	Mean Peak Area (n=3)	%RSD
80	798540	0.85
90	901230	0.65
100	1005670	0.40
110	1102340	0.55
120	1208990	0.70
Regression Analysis	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9998	≥ 0.999
Validated Range	80 - 120 µg/mL	Meets accuracy & precision

Table 2: Accuracy and Precision

Parameter	Level	Mean Recovery (%) / %RSD	Acceptance Criteria
Accuracy	80% (n=3)	99.5%	98.0 - 102.0%
100% (n=3)	100.2%	98.0 - 102.0%
120% (n=3)	100.8%	98.0 - 102.0%
Precision (Repeatability)	100% (n=6)	0.75% RSD	≤ 2.0%
Precision (Intermediate)	100% (n=6)	1.10% RSD	≤ 2.0%

Table 3: Sensitivity

Parameter	Result	Method
LOD	0.05 µg/mL	S/N Ratio ≈ 3:1
LOQ	0.15 µg/mL	S/N Ratio ≈ 10:1

Conclusion

The described High-Performance Liquid Chromatography method for the quantification of 6,7-Dimethyl-2H-1-benzopyran-2-one has been successfully validated according to the stringent requirements of the ICH Q2(R2) guidelines. The method demonstrates excellent specificity, linearity, accuracy, precision, and robustness over the defined analytical range. Its low limits of detection and quantification further establish its utility for both high-concentration assays and trace-level impurity analysis.

Compared to alternative techniques, this validated HPLC method offers a superior combination of resolution, sensitivity, and reliability, making it the definitive choice for rigorous quality control and research applications in the pharmaceutical industry. The systematic, science-based approach to validation ensures that the method is not only compliant with global regulatory standards but is also scientifically sound and fit for its intended purpose.

References

• Benchchem. (n.d.). New Frontiers in Coumarin Analysis: A Validated HPLC Method for Enhanced Precision and Sensitivity.
• Scotter, M. J., Roberts, D. P. T., & Rees, G. O. (2011). Development and single-laboratory validation of an HPLC method for the determination of coumarin in foodstuffs using internal standardization and solid-phase extraction cleanup. RSC Publishing.
• Patel, K. et al. (2013). Development and Validation of Stability-indicating RP-HPLC Method for Coumarin Assay in Bulk Drugs and Pharmaceutical Products.
• Pinto, C., et al. (2024). Coumarins in Spirit Beverages: Sources, Quantification, and Their Involvement in Quality, Authenticity and Food Safety. MDPI.
• Scotter, M. J., et al. (n.d.). (PDF) Development and single-laboratory validation of an HPLC method for the determination of coumarin in foodstuffs using internal standardization and solid-phase extraction cleanup.
• Gubina, O., & Kolisnyk, S. (2021). A validated method for coumarin quantification in Meliloti herba and its ethanolic extracts using micellar thin-layer chromatography. Annals of Advances in Chemistry.
• Pharmaguideline. (2024). Steps for HPLC Method Validation.
• Pérez-Pla, E., et al. (n.d.). Comparison of methods for determining coumarins in distilled beverages.
• Hroboňová, K., et al. (2019). Coumarins content in wine: application of HPLC, fluorescence spectrometry, and chemometric approach. PMC.
• Li, S., et al. (2016).
• Cacciola, F., et al. (2024).
• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation.
• Chemdiv. (n.d.). Compound 6,7-dihydroxy-3,4-dimethyl-2H-1-benzopyran-2-one.
• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• ICH. (2023). Validation of Analytical Procedures Q2(R2).
• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures.
• Cheméo. (n.d.). Chemical Properties of 2H-1-Benzopyran, 2,2-dimethyl- (CAS 2513-25-9).
• FooDB. (2010). Showing Compound 7-Methoxy-6-methyl-2H-1-benzopyran-2-one (FDB010980).
• European Medicines Agency. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Guidechem. (n.d.). 6,7-dimethyl-2-amino-4h-1-benzopyran-3-carbonitrile 1383626-97-8 wiki.
• MDPI. (2023). The Development and Validation of Simultaneous Multi-Component Quantitative Analysis via HPLC–PDA Detection of 12 Secondary Metabolites Isolated from Drynariae Rhizoma.
• NIST. (n.d.). 2H-1-Benzopyran, 6,7-dimethoxy-2,2-dimethyl-.
• ICH. (n.d.). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• PubMed. (2007). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet.
• PubMed. (2011). Development and validation of two methods based on high-performance liquid chromatography-tandem mass spectrometry for determining 1,2-benzopyrone, dihydrocoumarin, o-coumaric acid, syringaldehyde and kaurenoic acid in guaco extracts and pharmaceutical preparations.

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The Ultimate Comparison Guide: Structure-Activity Relationship (SAR) of 6,7-Dimethylcoumarin Analogs

Executive Summary

The coumarin scaffold (1,2-benzopyrone) is a privileged pharmacophore in drug discovery. Among its diverse derivatives, 6,7-dimethylcoumarin and its analogs have emerged as potent antimicrobial, antioxidant, and antiaflatoxigenic agents[1]. However, minor structural modifications—specifically at the C4, C6, and C7 positions—drastically alter their biological performance and target affinity.

This guide objectively compares the structure-activity relationships (SAR) of 6,7-dimethylcoumarin and its key analogs (such as 4-hydroxy-6,7-dimethylcoumarin and 6,7-dimethoxycoumarin). By bridging theoretical SAR with validated experimental data, this guide provides drug development professionals with the mechanistic insights required to select the optimal coumarin analog for targeted screening and assay development.

Mechanistic Grounding: The Coumarin Scaffold and SAR Dynamics

To understand the performance differences between coumarin alternatives, we must first analyze the causality behind their structural substitutions. The biological activity of these molecules is not random; it is dictated by lipophilicity, electron density, and hydrogen-bonding capacity[2].

• C6 and C7 Substitutions (The Lipophilic Anchor): The presence of methyl groups (-CH3) at the 6 and 7 positions (as seen in 6,7-dimethylcoumarin) increases the overall lipophilicity of the molecule. This non-polar character is critical for penetrating the rigid chitin-glucan cell walls of fungal pathogens like Aspergillus flavus[3]. When these methyl groups are replaced by methoxy groups (-OCH3) to form 6,7-dimethoxycoumarin (scoparone), the molecule gains electron-donating properties that enhance its radical-scavenging (antioxidant) capabilities, but it often loses its sustained antifungal potency at lower concentrations[3][4].

• C4 Substitution (The Binding Interface): The addition of a hydroxyl group (-OH) at the C4 position (yielding 4-hydroxy-6,7-dimethylcoumarin) is a game-changer. The C4-OH acts as a potent hydrogen bond donor. When interacting with fungal target enzymes, this hydroxyl group anchors the molecule within the active site, significantly lowering the Minimum Inhibitory Concentration (MIC) compared to unsubstituted analogs[5].

Fig 1. SAR logical map of 6,7-dimethylcoumarin analogs dictating biological efficacy.

Analog Comparison: Performance & Biological Activity

When selecting a coumarin analog for antimicrobial or agricultural applications, researchers must evaluate both fungal growth inhibition and toxin suppression . Aspergillus flavus is a primary target due to its production of carcinogenic aflatoxins (AFB1 and AFB2)[3].

Experimental data demonstrates that 4-hydroxy-6,7-dimethylcoumarin vastly outperforms its structural peers in toxin suppression. At a concentration of just 10 μg/mL, it achieves near-complete inhibition of aflatoxin production, whereas 6,7-dimethoxycoumarin requires a 100-fold higher concentration to exhibit even transient inhibitory effects[3][5].

Quantitative Performance Comparison

Compound	Key Substitutions	Fungal Growth Inhibition (A. flavus at 100 μg/mL)	Aflatoxin (AFB1/AFB2) Inhibition (at 10 μg/mL)	Primary Mechanistic Action
4-Hydroxy-6,7-dimethylcoumarin	C4: -OH, C6/C7: -CH3	~50%	~100% (Complete)	Downregulation of aflK gene; strong target binding[3][5].
6,7-Dimethoxycoumarin (Scoparone)	C6/C7: -OCH3	Transient (Lost upon dilution)	Low	General antioxidant; ROS quenching[3][4].
4-Hydroxy-7-methoxy-3-phenylcoumarin	C3: -Phenyl, C4: -OH, C7: -OCH3	~50%	~100% (Complete)	Competitive enzyme inhibition; bulky group steric hindrance[3].
Unsubstituted Coumarin	None	Minimal	Minimal	Baseline reference; lacks specific binding moieties[3].

Data synthesized from standardized in vitro assays comparing coumarin derivatives against A. flavus NRRL strains[3].

Validated Experimental Workflows

To ensure trustworthiness and reproducibility, the protocols used to generate the comparative data above must be self-validating. Below is the step-by-step methodology for evaluating the antiaflatoxigenic properties of coumarin analogs.

Causality Check: Why use YES (Yeast Extract Sucrose) medium? YES medium is specifically formulated with a high carbohydrate-to-nitrogen ratio to induce maximum aflatoxin biosynthesis. This ensures the baseline control provides a robust, measurable dynamic range, validating that any observed reduction is due to the coumarin analog and not nutrient depletion[2].

Protocol: High-Throughput Antifungal & Aflatoxin Quantification Assay

• Preparation of Analog Stocks: Dissolve the coumarin analogs (e.g., 4-hydroxy-6,7-dimethylcoumarin) in Dimethyl Sulfoxide (DMSO) to create 10 mg/mL stock solutions. Self-validation: Ensure the final DMSO concentration in the culture medium does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity[2].

• Fungal Inoculation: Inoculate 100 μL of A. flavus spore suspension ( 1×106 spores/mL) into 24-well plates containing 1 mL of YES liquid medium.

• Compound Treatment: Add the coumarin stocks to achieve final assay concentrations ranging from 1 to 100 μg/mL. Include a 1% DMSO vehicle control and a positive control (e.g., Thiabendazole)[3].

• Incubation: Incubate the plates in the dark at 29°C for 72 hours under static conditions to promote mycelial mat formation and secondary metabolite secretion[2].

• Biomass Separation: Filter the cultures through pre-weighed Whatman No. 1 filter paper. Dry the mycelial mats at 60°C for 24 hours and weigh them to calculate the % Fungal Growth Inhibition.

• Aflatoxin Extraction & HPLC-FLD Analysis: Extract the cell-free supernatant with an equal volume of chloroform. Evaporate the organic layer and reconstitute in methanol. Quantify AFB1 and AFB2 using High-Performance Liquid Chromatography coupled with a Fluorescence Detector (HPLC-FLD)[5].

Fig 2. Step-by-step workflow for assessing antifungal and antiaflatoxigenic activity.

Signaling & Mechanistic Pathways

The superiority of 4-hydroxy-6,7-dimethylcoumarin over non-hydroxylated alternatives lies in its dual-action mechanism. Aflatoxin biosynthesis is heavily triggered by intracellular oxidative stress[2].

• Oxidative Stress Modulation: The coumarin scaffold acts as a radical scavenger. By reducing the accumulation of Reactive Oxygen Species (ROS) within the fungal cell, the analog removes the primary environmental trigger for toxin production[2].

• Transcriptional Downregulation: Beyond mere antioxidant activity, specific analogs like 4-hydroxy-6,7-dimethylcoumarin directly interfere with the genetic expression of the aflatoxin biosynthetic cluster. Experimental RT-qPCR data confirms that these analogs downregulate the aflK gene, which is responsible for expressing Versicolorin B synthase—a critical enzyme required for the late-stage conversion of intermediates into Aflatoxin B1[3][5].

Fig 3. Mechanistic signaling pathway of aflatoxin biosynthesis inhibition by coumarin analogs.

Conclusion

For researchers developing novel antimicrobial or agricultural therapeutics, the structure-activity relationship of coumarins dictates that not all analogs are created equal . While 6,7-dimethoxycoumarin provides general antioxidant benefits, the strategic inclusion of a C4-hydroxyl group alongside C6/C7 methyl groups—as seen in 4-hydroxy-6,7-dimethylcoumarin —creates a highly specific, dual-action inhibitor capable of shutting down aflatoxin biosynthesis at micro-molar concentrations. Proper selection of these analogs, validated by rigorous HPLC-FLD workflows, is paramount for successful drug development.

References

• Moon, Y. S., et al. (2017). 4-Hydroxy-7-methyl-3-phenylcoumarin Suppresses Aflatoxin Biosynthesis via Downregulation of aflK Expressing Versicolorin B Synthase in Aspergillus flavus. MDPI / PubMed Central. Available at:[Link]

• Kovač, T., et al. (2017). Antifungal and antiaflatoxigenic activities of coumarinyl thiosemicarbazides against Aspergillus flavus NRRL 3251. ResearchGate. Available at:[Link]

• Abdallah, E. M., & Ali, M. (2020). Coumarin derivative, 5′-hydroxy-auraptene, extracted from Lotus lalambensis, displays antifungal and anti-aflatoxigenic activities against Aspergillus flavus. Journal of King Saud University - Science. Available at:[Link]

• Cespedes, C. L., et al. (2006). Antifungal and antibacterial activities of Mexican tarragon (Tagetes lucida). PubMed. Available at:[Link]

• Al-Majedy, Y. K., et al. (2018). Coumarins from Creston Apple Seeds: Isolation, Chemical Modification, and Cytotoxicity Study. ResearchGate. Available at: [Link]

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comparative study of the antioxidant potential of coumarin isomers

Comparative Study of the Antioxidant Potential of Coumarin Isomers: A Guide for Drug Development

Coumarins (1,2-benzopyrones) are a highly versatile class of secondary metabolites widely utilized in drug discovery for their neuroprotective, anti-inflammatory, and anti-cancer properties. However, their efficacy as antioxidants is not a universal trait of the coumarin scaffold; rather, it is strictly dictated by their specific isomeric substitution patterns.

As drug development professionals evaluate these compounds for oxidative stress-related pathologies, understanding the structure-activity relationship (SAR) and the underlying mechanisms of action is critical. This guide objectively compares the antioxidant profiles of key coumarin isomers, providing validated experimental frameworks and quantitative data to support lead compound selection.

The ability of a coumarin isomer to neutralize reactive oxygen species (ROS) depends on the number, position, and nature of its functional groups. The antioxidant mechanisms primarily involve Hydrogen Atom Transfer (HAT) and Single-Electron Transfer followed by Proton Transfer (SET-PT) [4].

• The Catechol Moiety (Ortho-Dihydroxyl Groups): Isomers such as esculetin (6,7-dihydroxycoumarin) and daphnetin (7,8-dihydroxycoumarin) exhibit the highest radical scavenging activity. The causality here is thermodynamic: the ortho-arrangement allows the molecule to donate two hydrogen atoms sequentially to ROS. This process forms a highly stable, intra-molecular ortho-quinone intermediate, preventing the coumarin radical from becoming a pro-oxidant [2].

• Methoxy Substitutions: In scopoletin (6-methoxy-7-hydroxycoumarin), replacing a hydroxyl group with a methoxy group severely diminishes direct ROS scavenging. The steric hindrance of the methoxy group and the inability to form a stable quinone structure drastically reduce its HAT efficiency [3].

• The Lactone Ring: The α -pyrone ring acts as an electron-withdrawing group. Through resonance, it delocalizes the unpaired electron of the phenoxyl radical formed after initial hydrogen donation, stabilizing the intermediate and facilitating the SET-PT mechanism across all active isomers [4].

Comparative Quantitative Efficacy

To objectively compare these isomers, we look at their half-maximal inhibitory concentrations (IC₅₀) in standard cell-free assays. Lower IC₅₀ values indicate exponentially higher potency.

Coumarin Isomer	Substitution Pattern	DPPH IC₅₀ (µM)	ABTS IC₅₀ (µM)	Primary Antioxidant Modality
Esculetin	6,7-dihydroxy	~10.0 - 15.0	2.53 ± 0.26	Strong Direct (HAT) & Indirect (Nrf2)
Daphnetin	7,8-dihydroxy	20.6 ± 2.3	13.01 ± 0.10	Strong Direct (HAT) & Indirect (Nrf2)
Fraxetin	6-methoxy-7,8-dihydroxy	~25.0	14.35 ± 0.06	Moderate Direct & Indirect
Scopoletin	6-methoxy-7-hydroxy	> 1000 (Weak)	18.75 ± 0.26	Weak Direct, Primary Anti-inflammatory
Umbelliferone	7-hydroxy	> 1000 (Weak)	> 50.0	Very Weak Direct
Coumarin	Unsubstituted	Inactive	Inactive	None

Data synthesized from comparative in vitro evaluations of natural coumarins[1, 2, 3].

Dual Mechanisms of Action: Direct vs. Indirect Signaling

Highly active isomers like esculetin and daphnetin are classified as bifunctional antioxidants. They do not merely act as sacrificial electron donors; they actively reprogram cellular defense mechanisms [1].

When the catechol-coumarin neutralizes a radical, it oxidizes into an electrophilic quinone. This quinone interacts with the Keap1 protein in the cytosol, disrupting the Keap1-Nrf2 complex. The transcription factor Nrf2 then translocates to the nucleus, binding to Antioxidant Response Elements (ARE) to upregulate endogenous enzymes like Heme Oxygenase-1 (HO-1) and promote Glutathione (GSH) synthesis.

Dual antioxidant mechanisms of catechol-coumarins: Direct ROS scavenging and Nrf2 activation.

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the antioxidant potential of novel coumarin derivatives, assays must be designed to isolate specific mechanisms. The following protocols are engineered with built-in causality and validation steps.

Protocol 1: DPPH Radical Scavenging Assay (Direct Antioxidant Evaluation)

Rationale: This cell-free assay strictly measures the thermodynamic ability of the coumarin to donate a hydrogen atom (HAT mechanism).

• Reagent Preparation: Dissolve DPPH (2,2-diphenyl-1-picrylhydrazyl) in high-purity methanol to a concentration of 0.1 mM.

  • Causality: Methanol is required because DPPH is insoluble in aqueous buffers, and the organic solvent stabilizes the radical prior to the reaction.

• Sample Incubation: In a 96-well plate, mix 150 µL of the DPPH solution with 50 µL of the coumarin isomer at varying concentrations (2.5 – 40 µM).

  • Validation: Include Ascorbic Acid or Trolox as a positive control (to validate reagent integrity) and pure methanol as a negative vehicle control.

• Dark Incubation: Incubate the plate in complete darkness at room temperature for 30 minutes.

  • Causality: The DPPH radical is highly photosensitive. Ambient light exposure causes baseline degradation, which will artificially inflate the perceived scavenging activity of the test compound.

• Quantification: Measure absorbance at 517 nm using a microplate reader.

  • Causality: 517 nm is the specific λmax​ of the unreduced deep-violet DPPH radical. A colorimetric shift to yellow indicates successful reduction to diphenylpicrylhydrazine.

Protocol 2: Cell-Based ROS Assay using DCFDA (Indirect/Bifunctional Evaluation)

Rationale: This assay differentiates between simple chemical scavenging and physiological Nrf2 activation [1].

• Cell Seeding: Seed SH-SY5Y neuroblastoma cells in a 96-well plate at 2×104 cells/well.

  • Causality: Neuronal cell lines are highly susceptible to lipid peroxidation, making them an ideal physiological model for oxidative stress screening.

• Coumarin Pre-treatment (Critical Step): Treat the cells with the coumarin isomer (e.g., 20 µM Esculetin) for 24 hours .

  • Causality: A 24-hour incubation is mandatory to evaluate indirect antioxidants. It provides the necessary biological time for Nrf2 nuclear translocation and the de novo transcription/translation of antioxidant enzymes. Short incubations (1-2 hours) will only capture direct chemical scavenging.

• Probe Loading: Wash cells with PBS and add 10 µM DCFDA (2',7'-dichlorofluorescin diacetate) for 30 minutes.

  • Causality: DCFDA is cell-permeable. Once inside the cytoplasm, cellular esterases cleave the diacetate groups, trapping the non-fluorescent DCFH probe intracellularly.

• Stress Induction: Remove the probe, wash, and expose cells to 100 µM tert-Butyl hydroperoxide (t-BuOOH) for 2 hours.

  • Causality:t-BuOOH generates aggressive alkoxyl and peroxyl radicals, simulating severe intracellular oxidative stress.

• Measurement: Read fluorescence at Ex: 485 nm / Em: 535 nm.

  • Causality: Intracellular ROS oxidizes the trapped DCFH into highly fluorescent DCF. A significant reduction in fluorescence in the coumarin-treated wells (compared to the t-BuOOH positive control) confirms intracellular bifunctional efficacy.

Selection Guide for Drug Development

When selecting a coumarin isomer as a lead compound or scaffold for drug design, align the structural strengths with the therapeutic target:

• Choose Esculetin (6,7-diOH) when targeting severe, systemic oxidative stress (e.g., neurodegenerative diseases, ischemia-reperfusion injury). Its dual direct/indirect mechanism offers the highest neuroprotective ceiling.

• Choose Daphnetin (7,8-diOH) when the pathology requires a combination of potent ROS scavenging and specific kinase inhibition (e.g., autoimmune disorders, specific malignancies).

• Choose Scopoletin (6-OMe-7-OH) when the primary target is inflammatory enzyme inhibition (e.g., LOX/COX pathways) and direct ROS scavenging is a secondary or non-essential requirement.

References

• Source: nih.gov (PMC)
• Source: researchgate.
• Source: nih.gov (PMC)
• Source: semanticscholar.

A Senior Application Scientist's Guide to Comparative Docking Studies of Coumarin Derivatives with Target Proteins

This guide provides researchers, scientists, and drug development professionals with an in-depth, technical comparison of the molecular docking of coumarin derivatives against key cancer-related protein targets. Moving beyond a simple procedural outline, this document elucidates the scientific rationale behind experimental choices, ensuring a robust and reproducible methodology.

Introduction: The Therapeutic Promise of Coumarin Derivatives

Coumarins are a class of naturally occurring benzopyrone compounds widely distributed in plants.[1][2] Their diverse pharmacological activities, including anticancer, anti-inflammatory, and anticoagulant properties, have made them a privileged scaffold in drug discovery.[3][4] In cancer therapy, coumarin derivatives have demonstrated the ability to induce apoptosis, inhibit cell proliferation, and modulate key signaling pathways.[1][5] The versatility of the coumarin core allows for a wide range of structural modifications, enabling the design of derivatives with enhanced potency and selectivity against specific biological targets.[2][4]

The Principles of Molecular Docking: A Powerful Predictive Tool

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[6] In the context of drug discovery, it is an invaluable tool for predicting the binding affinity and interaction patterns of small molecules (ligands), such as coumarin derivatives, with their protein targets.[6][7] This in silico approach allows for the rapid screening of large compound libraries and provides insights into the molecular basis of a drug's mechanism of action, thereby accelerating the identification of promising therapeutic candidates.[7]

The predictive power of a docking study is fundamentally dependent on the scoring function used to rank the potential binding poses. This guide will utilize AutoDock Vina, a widely used open-source docking program known for its speed and accuracy.[8][9]

Comparative Docking Analysis of Coumarin Derivatives Against Key Cancer Targets

This section presents a comparative analysis of the docking performance of a series of coumarin derivatives against two critical protein targets implicated in cancer: Cyclin-Dependent Kinase 2 (CDK2) and B-cell lymphoma 2 (BCL-2).

Target Proteins: Gatekeepers of Cell Proliferation and Survival

• Cyclin-Dependent Kinase 2 (CDK2): CDK2 is a key regulator of the cell cycle, particularly the G1/S phase transition.[10][11] Its dysregulation is a common feature in many cancers, leading to uncontrolled cell proliferation.[12][13] Therefore, inhibiting CDK2 is a promising strategy for cancer therapy.[14]

• B-cell lymphoma 2 (BCL-2): BCL-2 is a central anti-apoptotic protein that promotes cell survival.[1][3] Its overexpression is a hallmark of many cancers and is associated with resistance to chemotherapy.[1][15] Inhibiting BCL-2 can restore the natural process of apoptosis in cancer cells.[3]

Comparative Docking Scores

The following table summarizes the docking scores (binding affinities in kcal/mol) of a selection of coumarin derivatives against CDK2 and BCL-2. Lower docking scores indicate a higher predicted binding affinity.

Coumarin Derivative	Target Protein	Docking Score (kcal/mol)	Reference Study
Compound 1	CDK-2	-8.5	[7]
Compound 2	CDK-2	-9.2	[7]
6-methyl-4-substituted coumarin	CDK-2	(Varies)	[16]
Coumarin-thiazole hybrid	CDK-2	(Varies)	[17]
Coumarin Derivative 7	VEGFR-2	-149.893 cal/mol	[18]
Sorafenib (Reference)	VEGFR-2	-144.289 cal/mol	[18]
Compound 1	BCL-2	-7.9	[7]
Compound 2	BCL-2	-8.3	[7]
Cobalt-Coumarin Complex 5	BCL-2	(Not specified)	[15]

Note: Direct comparison of scores between different studies should be done with caution due to variations in docking protocols and software versions.

Experimental Protocol: A Step-by-Step Guide to Docking Coumarin Derivatives with CDK2

This section provides a detailed, reproducible protocol for docking a coumarin derivative with CDK2 using AutoDock Vina. This protocol is designed to be self-validating by including steps for re-docking a known inhibitor.

Software and Resources

• AutoDock Vina: [Link][9]

• MGLTools (for AutoDockTools): [Link]

• PyMOL or Chimera: For visualization.

• Protein Data Bank (PDB): [Link]

• PubChem: [Link]

Workflow Visualization

Caption: A streamlined workflow for molecular docking studies.

Step-by-Step Methodology

Step 1: Protein Preparation

• Download the Protein Structure: Obtain the crystal structure of CDK2 in complex with a known inhibitor from the PDB (e.g., PDB ID: 1QMZ).

• Clean the Protein: Open the PDB file in a molecular visualization tool like PyMOL or Chimera. Remove all water molecules, co-factors, and the co-crystallized ligand. Save the cleaned protein as a new PDB file (e.g., 1QMZ_protein.pdb).

• Prepare the Receptor for Docking:

  • Open AutoDockTools (ADT).

  • Go to File > Read Molecule and open 1QMZ_protein.pdb.

  • Go to Edit > Hydrogens > Add. Choose "Polar only" and click "OK".

  • Go to Edit > Charges > Add Kollman Charges.

  • Go to Grid > Macromolecule > Choose. Select 1QMZ_protein and click "Select Molecule".

  • Save the prepared protein in PDBQT format: Grid > Output > Save PDBQT. Name it 1QMZ_protein.pdbqt.

Step 2: Ligand Preparation

• Obtain Ligand Structure: Download the 3D structure of your coumarin derivative from PubChem in SDF format.

• Convert to PDB: Use a tool like Open Babel to convert the SDF file to a PDB file (e.g., coumarin_derivative.pdb).

• Prepare the Ligand for Docking:

  • In ADT, go to Ligand > Input > Open and select coumarin_derivative.pdb.

  • ADT will automatically add hydrogens and compute Gasteiger charges.

  • Go to Ligand > Torsion Tree > Detect Root.

  • Go to Ligand > Output > Save as PDBQT. Name it coumarin_derivative.pdbqt.

Step 3: Grid Box Generation

• Load Prepared Protein and Ligand: In ADT, open both 1QMZ_protein.pdbqt and coumarin_derivative.pdbqt.

• Define the Binding Site: Go to Grid > Grid Box. A box will appear around the molecule.

• Position the Grid Box: Center the grid box on the active site of CDK2. If you are re-docking the original ligand, you can center the box on it. Adjust the dimensions of the box to encompass the entire binding pocket, typically with a spacing of 1 Å. Note the center coordinates and dimensions.

Step 4: Running AutoDock Vina

• Create a Configuration File: Create a text file named conf.txt with the following content, replacing the coordinates and dimensions with the values from the previous step:

• Run Vina from the Command Line: Open a terminal or command prompt, navigate to the directory containing your files, and run the following command:

Step 5: Analysis of Results

• Examine the Log File: The log.txt file will contain the binding affinity scores for the top predicted binding poses.

• Visualize the Poses: Open 1QMZ_protein.pdbqt and output.pdbqt in PyMOL or Chimera to visualize the predicted binding modes of your coumarin derivative within the active site of CDK2. Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues.

Signaling Pathway Context

Understanding the broader signaling context of the target proteins is crucial for interpreting the functional implications of their inhibition.

BCL-2 and the Apoptosis Pathway

BCL-2 is a key regulator of the intrinsic apoptosis pathway. It prevents apoptosis by sequestering pro-apoptotic proteins like Bax and Bak.[1][3] Inhibition of BCL-2 by coumarin derivatives can release these pro-apoptotic proteins, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation, ultimately resulting in programmed cell death.[1][5]

Caption: BCL-2 mediated apoptosis pathway and inhibition by coumarins.

CDK2 and the Cell Cycle Pathway

CDK2, in complex with Cyclin E and Cyclin A, drives the cell cycle through the G1/S transition.[11][19] It does so by phosphorylating key substrates, including the retinoblastoma protein (pRb), which releases the E2F transcription factor to activate genes required for DNA replication.[20] Inhibition of CDK2 by coumarin derivatives can arrest the cell cycle at the G1/S checkpoint, preventing cell proliferation.[16]

Caption: CDK2 regulation of the G1/S cell cycle checkpoint and its inhibition.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the comparative molecular docking of coumarin derivatives against the key cancer targets CDK2 and BCL-2. The detailed protocol and comparative data serve as a valuable resource for researchers in the field of computer-aided drug design. The presented signaling pathways provide the necessary biological context to understand the functional implications of inhibiting these targets.

Future research should focus on expanding the library of coumarin derivatives and exploring their interactions with a wider range of cancer-related proteins. Furthermore, the integration of molecular dynamics simulations can provide deeper insights into the stability and dynamics of the ligand-protein complexes, further validating the findings from molecular docking. Ultimately, these computational approaches, in conjunction with experimental validation, will continue to drive the discovery and development of novel coumarin-based anticancer therapies.

References

• Coumarins in Anticancer Therapy: Mechanisms of Action, Potential Applications and Research Perspectives. [Link]

• Coumarin Derivatives as Anticancer Agents: Mechanistic Landscape with an Emphasis on Breast Cancer. [Link]

• A Review on Anti-Tumor Mechanisms of Coumarins. [Link]

• Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. [Link]

• Anticancer mechanism of coumarin-based derivatives. [Link]

• Cyclin-dependent kinase-2 as a target for cancer therapy: progress in the development of CDK2 inhibitors as anti-cancer agents. [Link]

• Cyclin E/CDK2: DNA Replication, Replication Stress and Genomic Instability. [Link]

• Targeting CDK2 and other novel cell cycle targets for breast cancer therapy. [Link]

• Cyclin-Dependent Kinase 2 Inhibitors in Cancer Therapy: An Update. [Link]

• Cyclin dependent kinase 2 (CDK2) Inhibitors in Oncology Clinical Trials: A Review. [Link]

• Design, synthesis, and anticancer evaluation of novel coumarin/thiazole congeners as potential CDK2 inhibitors with molecular dynamics. [Link]

• Evaluation of New Coumarins for Anti-Cancer Activity in HL-60 Cell Line Supported by Molecular Docking, MD Simulation, and Binding Free Energy Calculations. [Link]

• 2D-QSAR and docking study of a series of coumarin derivatives as inhibitors of CDK (anticancer activity) with an application of the molecular docking method. [Link]

• Synthesis, docking studies, biological activity of carbon monoxide release molecules based on coumarin derivatives. [Link]

• Molecular Docking Studies of some Coumarin Derivatives as Anti- Breast Cancer agents. [Link]

• In silico Study of Coumarins Derivatives With Potential Use in Systemic Diseases. [Link]

• CDK Signaling Pathway. [Link]

• Vina Docking Tutorial. [Link]

• Comparative Insilico Docking Study Involving Antagonistic Activity of CoumarinDerivatives on EGFR and CDK2. [Link]

• AutoDock Vina Documentation. [Link]

• The Roles of Cyclin-Dependent Kinases in Cell-Cycle Progression and Therapeutic Strategies in Human Breast Cancer. [Link]

• AutoDock Vina. [Link]

Sources

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• 3. royalsocietypublishing.org [royalsocietypublishing.org]
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• 6. 2D-QSAR and docking study of a series of coumarin derivatives as inhibitors of CDK (anticancer activity) with an application of the molecular docking method - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Frontiers | Cyclin E/CDK2: DNA Replication, Replication Stress and Genomic Instability [frontiersin.org]
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Safety & Regulatory Compliance

Navigating the Final Step: A Senior Scientist's Guide to the Proper Disposal of 6,7-Dimethyl-2H-1-benzopyran-2-one

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical, non-negotiable aspect of our work that ensures the safety of ourselves, our colleagues, and the environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 6,7-Dimethyl-2H-1-benzopyran-2-one, grounding our procedures in established safety principles and regulatory compliance. The causality behind each step is explained to foster a deeper understanding of safe laboratory practices.

Foundational Principles: Hazard Assessment and Waste Classification

Before any disposal protocol is initiated, a thorough understanding of the compound's characteristics is paramount. While a specific Safety Data Sheet (SDS) for 6,7-Dimethyl-2H-1-benzopyran-2-one should always be the primary reference, we can infer a likely hazard profile based on related coumarin compounds. Coumarins as a class can exhibit varying levels of toxicity and may be irritating to the skin and eyes. Therefore, we must treat 6,7-Dimethyl-2H-1-benzopyran-2-one as hazardous waste until proven otherwise.

The first step in proper waste management is correct classification.[1] This ensures that the waste is handled appropriately throughout the disposal chain. Based on general principles for similar chemical compounds, waste containing 6,7-Dimethyl-2H-1-benzopyran-2-one falls under the category of chemically hazardous waste.[2]

Key Operational Mandates:

• No Drain Disposal: Under no circumstances should this compound or its residues be disposed of down the sink or into any sewage system.[1][3][4] This is to prevent environmental contamination and potential reactions within the drainage infrastructure.[1]

• No General Waste: This chemical waste must not be mixed with general or household garbage.[3]

• Consult Institutional EHS: Your institution's Environmental Health and Safety (EHS) office is the primary authority for waste disposal procedures.[3] They will have specific protocols and licensed waste disposal contractors.

Personal Protective Equipment (PPE): Your First Line of Defense

Handling any chemical waste requires a stringent adherence to PPE protocols to minimize exposure risks. The following table outlines the minimum required PPE when handling waste 6,7-Dimethyl-2H-1-benzopyran-2-one.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes of solutions containing the compound.
Hand Protection	Chemically resistant gloves (e.g., nitrile).	To prevent skin contact. Gloves should be inspected before use and disposed of as contaminated waste after handling.[5]
Body Protection	A lab coat worn fully buttoned.	To protect skin and personal clothing from contamination.
Respiratory Protection	Not typically required for small quantities handled in a well-ventilated area. However, if there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.	To prevent inhalation of airborne particles.

This data is synthesized from general laboratory safety guidelines and SDS for related compounds.[5]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe collection and disposal of 6,7-Dimethyl-2H-1-benzopyran-2-one waste.

Step 1: Waste Segregation and Collection

• Rationale: Proper segregation prevents dangerous reactions between incompatible chemicals and ensures the waste is treated by the correct disposal stream.[1]

• Procedure:

  • Designate a specific, clearly labeled hazardous waste container for 6,7-Dimethyl-2H-1-benzopyran-2-one and any materials contaminated with it.

  • The container must be made of a material compatible with the chemical and have a secure, sealable lid.[1][6]

  • Collect all waste, including residual amounts of the compound, contaminated consumables (e.g., pipette tips, weighing paper), and contaminated PPE (e.g., gloves) in this container.[3]

Step 2: Labeling the Waste Container

• Rationale: Accurate labeling is a regulatory requirement and is crucial for the safety of all personnel who will handle the container.[1][7]

• Procedure:

  • Affix a hazardous waste label to the container.

  • Clearly write the full chemical name: "6,7-Dimethyl-2H-1-benzopyran-2-one". Avoid using abbreviations or chemical formulas.

  • Indicate the primary hazards (e.g., "Toxic," "Irritant") based on the SDS.

  • Include the date when the first waste was added to the container.

Step 3: Storage of Chemical Waste

• Rationale: Safe storage minimizes the risk of spills, exposure, and fire.

• Procedure:

  • Store the sealed waste container in a designated satellite accumulation area or your laboratory's main chemical waste storage area.

  • This area should be well-ventilated, away from heat sources, and separate from incompatible materials.[1][6]

  • Ensure the container is stored in secondary containment, such as a chemical-resistant tray, to contain any potential leaks.[6]

Step 4: Arranging for Disposal

• Rationale: Final disposal must be handled by trained professionals in accordance with local and national regulations to ensure environmental protection.

• Procedure:

  • Once the container is full or has been in storage for the maximum time allowed by your institution (often 90 or 180 days), contact your EHS office to arrange for a pickup.[7]

  • Follow all institutional procedures for waste pickup requests.

Workflow for Disposal of 6,7-Dimethyl-2H-1-benzopyran-2-one

The following diagram illustrates the logical flow of the disposal process, from the point of generation to final removal.

Caption: Disposal workflow for 6,7-Dimethyl-2H-1-benzopyran-2-one.

Spill Management: Immediate Actions

In the event of a spill, prompt and correct action is crucial to mitigate hazards.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.

  • Once absorbed, carefully sweep or scoop the material into the designated hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[3]

• Large Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and the institutional EHS office immediately.

  • Prevent entry into the affected area.

  • Allow only trained emergency response personnel to handle the cleanup.

By adhering to these detailed procedures, you contribute to a culture of safety and environmental stewardship, building trust in our collective ability to conduct research responsibly from discovery through to disposal.

References

• Tokyo Chemical Industry. (2025, May 13). SAFETY DATA SHEET.
• Environmental Science Center, The University of Tokyo. Chemically hazardous waste.
• Benchchem. Safeguarding Your Laboratory: Proper Disposal Procedures for Coumarin 6.
• Oakley, Inc. (2017, March 7). Coumarin 500 Safety Data Sheet.
• LPS. (2024, August 7). SAFETY DATA SHEET.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Carl ROTH. Safety Data Sheet: Coumarin.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Karolinska Institutet. (2025, May 28). Laboratory waste.

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